3-Amino-6-hydroxy-2H-chromen-2-one

• CAS: 240113-83-1

Core Science & Biosynthesis

One-Pot Synthesis of 3-Amino-6-hydroxy-2H-chromen-2-one

Technical Guide & Protocol

Executive Summary

Target Molecule: 3-Amino-6-hydroxy-2H-chromen-2-one (3-amino-6-hydroxycoumarin) Primary Application: Fluorescent probes, protease substrates, and pharmacophore scaffolds for anticoagulant/neuroprotective agents. Synthesis Strategy: Modified Erlenmeyer-Plöchl Azlactone Synthesis.

This guide details the streamlined synthesis of 3-amino-6-hydroxy-2H-chromen-2-one. Unlike generic coumarin syntheses, the introduction of an amino group at the C3 position and a hydroxyl group at C6 requires a specific mechanistic pathway to prevent side reactions (such as Schiff base formation). The most robust "one-pot" approach involves a cascade condensation-cyclization followed by in-situ hydrolysis. This protocol utilizes 2,5-dihydroxybenzaldehyde and N-acetylglycine as the primary building blocks.

Strategic Analysis & Mechanism

Retrosynthetic Logic

Direct condensation of an amine-containing ester with a phenol is often low-yielding due to the nucleophilicity of the amine. To circumvent this, the amino group is introduced in a protected form (N-acetyl). The 6-hydroxy group originates from the 2,5-dihydroxybenzaldehyde starting material.

The reaction proceeds via the Erlenmeyer-Plöchl pathway:[1]

• Azlactone Formation: N-acetylglycine cyclizes to form an oxazolone (azlactone) intermediate.

• Perkin Condensation: The azlactone undergoes an aldol-type condensation with the aldehyde group of 2,5-dihydroxybenzaldehyde.

• Ring Rearrangement: The resulting benzylidene azlactone undergoes nucleophilic attack by the ortho-hydroxyl group, opening the oxazolone ring and closing the coumarin lactone ring.

• Hydrolysis: The resulting 3-acetamido-6-acetoxycoumarin is hydrolyzed to yield the free amine and phenol.

Mechanistic Pathway (DOT Visualization)

Caption: Mechanistic cascade from starting materials to the final 3-amino-6-hydroxycoumarin scaffold.

Experimental Protocol

Safety Warning: Acetic anhydride is corrosive and a lachrymator. Concentrated HCl is highly corrosive. Work in a fume hood.

Materials & Reagents

Reagent	Role	Equivalence
2,5-Dihydroxybenzaldehyde	Substrate	1.0 eq
N-Acetylglycine	Reagent	1.0 - 1.2 eq
Acetic Anhydride (Ac₂O)	Solvent/Reagent	4.0 - 5.0 eq
Anhydrous Sodium Acetate	Base Catalyst	1.5 - 2.0 eq
Ethanol (Abs.)	Solvent (Workup)	-
Conc. HCl	Hydrolysis Agent	Excess

Step-by-Step Procedure (One-Pot, Two-Stage)

Stage 1: Formation of the Protected Coumarin Core

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add 2,5-dihydroxybenzaldehyde (10 mmol, 1.38 g), N-acetylglycine (12 mmol, 1.40 g), and anhydrous sodium acetate (20 mmol, 1.64 g).

• Solvent Addition: Add acetic anhydride (50 mmol, ~4.7 mL). The excess anhydride acts as the solvent.

• Reaction: Heat the mixture to 110–120°C in an oil bath. Stir vigorously.

  • Observation: The mixture will liquefy and turn yellow/brown.

  • Duration: Reflux for 4–6 hours . Monitor by TLC (Ethyl Acetate/Hexane 1:1) for the disappearance of the aldehyde.

• Quench: Cool the reaction mixture to approx. 60°C. Pour the warm mixture onto crushed ice (~100 g) with stirring.

  • Result: A solid precipitate (3-acetamido-6-acetoxycoumarin) will form.

• Isolation (Intermediate): Filter the solid and wash with cold water to remove excess acetic acid and salts. Note: For a strict one-pot protocol, you can skip filtration and add acid directly, but filtration yields higher purity.

Stage 2: Hydrolysis to Target Molecule

• Resuspension: Transfer the wet solid (or crude mixture) into a clean flask. Add Ethanol (20 mL) and Conc. HCl (5-10 mL).

• Deacetylation: Reflux the mixture at 80–90°C for 1–2 hours .

  • Chemistry: This step cleaves the N-acetyl group (to amine) and the O-acetyl group (to phenol).

• Neutralization & Isolation:

  • Cool the mixture to room temperature.

  • Neutralize carefully with saturated NaHCO₃ solution or 10% NaOH to pH ~6–7.

  • Precipitation: The free amine/phenol product typically precipitates upon neutralization.

• Purification: Filter the crude product. Recrystallize from hot ethanol or an ethanol/water mixture.

Workflow Diagram

Caption: Operational workflow for the synthesis and isolation of 3-amino-6-hydroxycoumarin.

Characterization & Data Validation

To validate the synthesis, compare spectral data against the following expected values.

Technique	Expected Signal / Feature	Structural Assignment
IR Spectroscopy	3200–3400 cm⁻¹ (Broad)	O-H and N-H stretching
1700–1720 cm⁻¹ (Strong)	C=O (Lactone carbonyl)
1620 cm⁻¹	C=C (Aromatic/Alkene)
¹H NMR (DMSO-d₆)	δ 9.5–10.0 ppm (s, 1H)	-OH (Phenolic)
δ 6.8–7.2 ppm (m, 3H)	Aromatic Protons (C5, C7, C8)
δ 7.4–7.6 ppm (s, 1H)	C4-H (Characteristic Coumarin vinyl)
δ 5.0–6.0 ppm (Broad s)	-NH₂ (Amino group)
Mass Spectrometry	m/z ~ 177.15 [M+H]⁺	Molecular Ion (C₉H₇NO₃)

Note on NMR: If the hydrolysis is incomplete, you will see a singlet at ~2.1 ppm (Acetamide methyl) or ~2.3 ppm (Acetoxy methyl).

Optimization & Troubleshooting

• Low Yield in Stage 1: Ensure reagents are dry. Sodium acetate must be anhydrous; water quenches the acetic anhydride and inhibits azlactone formation.

• Incomplete Hydrolysis: If the product remains acetylated (check NMR), increase the reflux time with HCl or increase the acid concentration.

• Product Coloration: Coumarins can oxidize. If the product is dark brown/black, perform recrystallization with activated charcoal.

• Alternative Starting Material: If 2,5-dihydroxybenzaldehyde is unavailable, the reaction can be performed with 2-hydroxy-5-methoxybenzaldehyde, followed by a harsher demethylation step (e.g., BBr₃ or HBr), though this reduces the "one-pot" efficiency.

References

• Erlenmeyer-Plöchl Synthesis Overview

  • Title: Erlenmeyer Azlactones: Synthesis, Reactions and Biological Activity.
  • Source: Modern Scientific Press.

  • URL:[Link]

• Coumarin Synthesis Protocols

  • Title: One-Pot Synthesis of Coumarin Deriv
  • Source: SciSpace.

  • URL:[Link]

• Hydrolysis of Acetamidocoumarins

  • Title: Hydrolysis-Free Synthesis of 3-Aminocoumarins (Reference for standard hydrolysis conditions).
  • Source: ResearchG

  • URL:[Link]

• Synthesis of 3-Aminocoumarin Conjugates

  • Title: Synthesis of 3-aminocoumarin-N-benzylpyridinium conjugates.[2]

  • Source: National Institutes of Health (NIH) / PMC.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 3-aminocoumarin-N-benzylpyridinium conjugates with nanomolar inhibitory activity against acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

The Vanguard of Sustainable Synthesis: A Technical Guide to the Green Production of 3-Amino-6-hydroxy-2H-chromen-2-one

Abstract

The synthesis of coumarin derivatives, a scaffold of immense pharmacological importance, is undergoing a paradigm shift towards environmentally benign methodologies. This technical guide provides an in-depth exploration of green synthetic routes to 3-Amino-6-hydroxy-2H-chromen-2-one, a key intermediate and a molecule of interest for its potential therapeutic applications. We will delve into the core principles of green chemistry as applied to the synthesis of this specific aminohydroxycoumarin, focusing on multicomponent reactions, the use of eco-friendly catalysts and solvents, and energy-efficient techniques such as microwave and ultrasound irradiation. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Imperative for Green Coumarin Synthesis

Coumarins (2H-chromen-2-ones) and their derivatives are a privileged class of heterocyclic compounds, widely distributed in nature and exhibiting a broad spectrum of biological activities, including anticoagulant, anti-inflammatory, antioxidant, and anticancer properties.[1][2][3] The specific molecule of focus, 3-Amino-6-hydroxy-2H-chromen-2-one, combines two key pharmacophores: an amino group at the 3-position and a hydroxyl group at the 6-position. This unique substitution pattern makes it a valuable building block for the synthesis of more complex bioactive molecules and a candidate for investigation into its own therapeutic potential, particularly in oncology.[1][2]

Traditionally, the synthesis of coumarin derivatives has often relied on classical condensation reactions that employ harsh acidic or basic catalysts, toxic organic solvents, and require long reaction times and high temperatures.[4] These methods, while effective, generate significant chemical waste and pose environmental and safety concerns. The principles of green chemistry offer a compelling alternative, advocating for the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances.[2] This guide will illuminate the path towards a more sustainable synthesis of 3-Amino-6-hydroxy-2H-chromen-2-one, aligning the pursuit of novel therapeutics with environmental stewardship.

Strategic Approaches to Green Synthesis

The green synthesis of 3-Amino-6-hydroxy-2H-chromen-2-one can be approached through several innovative strategies that prioritize efficiency, safety, and sustainability. The core of these methods often lies in the application of multicomponent reactions (MCRs), which allow for the construction of complex molecules from three or more starting materials in a single step, thereby enhancing atom economy and reducing waste.[5]

The Power of One-Pot Multicomponent Reactions

A one-pot, three-component synthesis is a highly attractive green strategy for assembling the 3-Amino-6-hydroxy-2H-chromen-2-one scaffold. A plausible and efficient approach involves the Knoevenagel condensation of a suitably substituted salicylaldehyde with an active methylene compound.[6][7]

To achieve the desired 3-amino and 6-hydroxy substitutions, the following starting materials are proposed:

• 4-Amino-2-hydroxybenzaldehyde: This provides the foundational phenolic ring with the precursor to the 6-hydroxy group and an amino group that can be strategically utilized or modified.

• Ethyl cyanoacetate: This active methylene compound serves as the source for the C2 and C3 atoms of the coumarin ring, with the cyano group being a precursor to the 3-amino group.

• A green catalyst: A variety of eco-friendly catalysts can be employed to facilitate this condensation.

The logical flow of this one-pot synthesis is depicted in the following workflow diagram:

Sources

• 1. Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. benthamscience.com [benthamscience.com]
• 4. A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process [mdpi.com]
• 5. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Spectral Properties of 3-Amino-6-hydroxy-2H-chromen-2-one: A Technical Guide

This guide provides an in-depth technical analysis of 3-Amino-6-hydroxy-2H-chromen-2-one (also known as 3-amino-6-hydroxycoumarin). It synthesizes available experimental data with established structure-activity relationships (SAR) of the coumarin family to offer a comprehensive reference for researchers.

Executive Summary

3-Amino-6-hydroxy-2H-chromen-2-one is a bifunctional coumarin scaffold characterized by the presence of two electron-donating groups: a hydroxyl group at position 6 and an amino group at position 3. Unlike the widely utilized 7-aminocoumarins (e.g., Coumarin 120, Coumarin 6), which rely on a strong push-pull mechanism across the conjugated system, the 3,6-substitution pattern of this molecule creates a unique electronic environment. It serves primarily as a versatile fluorescent intermediate for the synthesis of Schiff bases and sensing probes, exhibiting pH-dependent fluorescence and solvatochromic behavior.

Structural Characterization & Chemical Identity

Before analyzing spectral data, the molecular identity must be validated. The compound exists in equilibrium between neutral and anionic forms depending on the pH, driven by the phenolic hydroxyl group.

Property	Detail
IUPAC Name	3-Amino-6-hydroxy-2H-chromen-2-one
CAS Number	240113-83-1
Molecular Formula	C H NO
Molecular Weight	177.16 g/mol
Appearance	Brown/Tan Solid
Solubility	Soluble in DMSO, DMF, Methanol; sparingly soluble in water
pKa (Phenolic OH)	~9.0 - 9.3 (Predicted based on 6-hydroxycoumarin)
pKa (Conjugate Acid)	~3.5 - 4.0 (Predicted for 3-amino group)

Structural Validation (NMR/IR)[5][6]

• IR Spectroscopy: Key diagnostic bands include the lactone carbonyl stretch (

  ) at ~1700–1720 cm and the broad O-H/N-H stretching vibrations at 3200–3400 cm .
• H NMR (DMSO-d ): The C4-proton typically appears as a singlet around 7.5–8.0 ppm. The phenolic proton is exchangeable and appears broad >9.0 ppm.

Electronic Absorption & Fluorescence Spectroscopy

The spectral signature of 3-amino-6-hydroxycoumarin is defined by the interplay between the electron-rich phenol ring and the pyrone ring.

Absorption Characteristics

The molecule exhibits a primary absorption band in the near-UV region, attributed to

transitions of the benzopyrone system.

• (Methanol): ~340–365 nm

• Excitation Wavelength (

  ): 365 nm is the standard excitation wavelength for fluorescence assays.

• Molar Extinction Coefficient (

  ): Typically M cm (estimated based on 3-aminocoumarin derivatives).

Emission Characteristics

Upon excitation at 365 nm, the molecule displays a Stokes-shifted emission. The fluorescence quantum yield (

) is moderate in the free amine but can be significantly enhanced upon derivatization (e.g., Schiff base formation).

• (Methanol): ~450–480 nm (Blue-Green)

• Stokes Shift: Large (~80–100 nm), minimizing self-absorption.

• Quantum Yield (

  ): Solvent dependent; typically lower in water due to non-radiative decay via hydrogen bonding, higher in aprotic polar solvents (DMSO, ACN).

Environmental Sensitivity (pH & Solvatochromism)

The 6-hydroxy group acts as a pH switch.[1]

• Acidic/Neutral pH (< 8): The neutral phenol form dominates. Emission is blue-shifted and less intense.

• Basic pH (> 10): Deprotonation forms the phenolate anion. This increases electron donation into the ring, typically causing a bathochromic (red) shift in both absorption and emission, often accompanied by hyperchromicity.

Diagram 1: Photophysical Jablonski Diagram

Caption: Jablonski diagram illustrating the excitation, emission, and non-radiative decay pathways, highlighting the influence of pH and solvent on the excited state energy.

Experimental Protocols

Synthesis of 3-Amino-6-hydroxycoumarin

While commercial sources exist, in-house synthesis ensures purity for spectral characterization. A common route involves the reduction of 3-nitro-6-hydroxycoumarin.

Protocol:

• Precursor: Dissolve 3-nitro-6-hydroxycoumarin (1 eq) in Ethanol/Ethyl Acetate (1:1).

• Reduction: Add 10% Pd/C catalyst (10 wt%) under an inert atmosphere (N

  ).

• Hydrogenation: Stir under H

  atmosphere (balloon pressure) at Room Temperature for 4–6 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

• Workup: Filter through a Celite pad to remove the catalyst. Evaporate solvent under reduced pressure.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO

  , gradient 0-5% MeOH in DCM) to yield the brown solid.

Determination of Fluorescence Quantum Yield ( )

Principle: The quantum yield is determined by comparing the integrated fluorescence intensity of the sample to a standard of known

.

Materials:

• Standard: Quinine Sulfate in 0.1 M H

  SO ( ) or Coumarin 153 in Ethanol ( ).

• Solvent: Spectroscopic grade Methanol or DMSO.

Workflow:

• Preparation: Prepare stock solutions of the sample and standard.

• Dilution: Create a dilution series (5 concentrations) such that Absorbance at

  (365 nm) is between 0.01 and 0.10. Crucial: Keep Abs < 0.1 to avoid inner-filter effects.

• Measurement: Record UV-Vis absorbance and Fluorescence emission spectra (integrate area under the curve) for all samples.

• Calculation: Plot Integrated Fluorescence Intensity (y-axis) vs. Absorbance (x-axis). The slope (

  ) is used in the equation: Where is the refractive index of the solvent.

Diagram 2: Quantum Yield Workflow

Caption: Step-by-step workflow for the comparative determination of fluorescence quantum yield.

Applications in Research

The utility of 3-Amino-6-hydroxy-2H-chromen-2-one extends beyond its intrinsic fluorescence.

• Fluorescent Scaffold for Schiff Bases: The 3-amino group is highly reactive toward aldehydes. Condensation with salicylaldehydes yields Schiff bases that often exhibit Excited-State Intramolecular Proton Transfer (ESIPT) , leading to large Stokes shifts and dual emission, useful for ratiometric sensing.

• pH Sensing: Due to the 6-OH group, the molecule can serve as a local pH probe in biological imaging, differentiating between acidic lysosomes and neutral cytosol.

• Metal Ion Chelation: Derivatives (especially Schiff bases) act as "turn-on" fluorescent sensors for metal ions like Zn

  or Cu by inhibiting photoinduced electron transfer (PET) upon binding.

Diagram 3: pH-Dependent Structural Equilibrium

Caption: Equilibrium between the neutral and anionic forms of 3-amino-6-hydroxycoumarin, modulating fluorescence color and intensity.

References

• Université Paris Cité. (2020). Synthesis of molecular tools for affinity chromatography: 3-Amino-6-hydroxycoumarin (Compound 64).[2] Thesis Section 3.2.4. Link

• Sigma-Aldrich. 3-Amino-6-hydroxy-2H-chromen-2-one Product Detail.Link

• Fluorochem. 3-Amino-6-hydroxy-2H-chromen-2-one Structure and Safety Data.Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer. (Standard reference for QY protocols).

Sources

• 1. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 2. theses-doctorat.u-paris.fr [theses-doctorat.u-paris.fr]

A Technical Guide to the Photophysical Characterization of 3-Amino-6-hydroxy-2H-chromen-2-one

Abstract: This technical guide provides a comprehensive framework for understanding and experimentally determining the absorption and emission spectra of 3-amino-6-hydroxy-2H-chromen-2-one. While specific photophysical data for this compound is not extensively published, its molecular architecture—featuring a coumarin core substituted with potent electron-donating amino and hydroxyl groups—suggests significant potential as a fluorophore. This document synthesizes principles from the broader class of aminocoumarins and hydroxycoumarins to predict the spectral behavior of the title compound. We present a detailed theoretical framework grounded in the principles of intramolecular charge transfer (ICT) and environmental sensitivity (solvatochromism and pH effects). This is followed by robust, field-proven experimental protocols for systematic spectroscopic characterization, data analysis, and interpretation. This guide is intended for researchers in materials science, chemical biology, and drug development seeking to characterize novel fluorophores.

Part 1: Theoretical Framework and Predicted Spectral Properties

The Coumarin Scaffold: A Privileged Fluorophore

Coumarins (2H-chromen-2-ones) are a prominent class of heterocyclic compounds whose π-conjugated structure gives rise to unique and significant photophysical properties.[1] Their utility as fluorescent probes, laser dyes, and optoelectronic materials stems from a core photophysical mechanism: Intramolecular Charge Transfer (ICT). Upon absorption of a photon, an electron is promoted from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). In many coumarin derivatives, this excitation induces a substantial redistribution of electron density from an electron-donating group (EDG) to an electron-accepting region of the molecule, creating an excited state with a much larger dipole moment than the ground state.[2][3]

This ICT character is tunable through chemical modification. The strategic placement of EDGs (e.g., amino, hydroxyl) and electron-withdrawing groups (EWGs) can establish a "push-pull" system that enhances fluorescence efficiency and modulates the absorption and emission wavelengths.

Structural Analysis and Predicted Behavior of 3-Amino-6-hydroxy-2H-chromen-2-one

The title compound is a compelling subject for photophysical study due to its unique substitution pattern:

• Coumarin Core: The lactone ring of the coumarin system acts as a modest electron-withdrawing moiety.

• 3-Amino Group: The amino group at the 3-position is a powerful EDG. Its lone pair of electrons can delocalize into the coumarin π-system.

• 6-Hydroxy Group: The hydroxyl group at the 6-position is also an effective EDG.

This dual electron-donating substitution is predicted to establish a strong ICT character upon photoexcitation. We can therefore anticipate the following properties:

• Significant Solvatochromism: The excited state is expected to be far more polar than the ground state. Consequently, polar solvents will stabilize the excited state more than the ground state, leading to a red shift (bathochromic shift) in the emission spectrum.[2][4] A similar, though typically less pronounced, red shift is also expected in the absorption spectrum.

• Large Stokes Shift: The significant change in geometry and electronic distribution between the ground and excited states will likely result in a large separation between the absorption and emission maxima (a large Stokes shift).

• pH Sensitivity: The molecule possesses two ionizable groups: the basic 3-amino group and the acidic phenolic 6-hydroxy group. Changes in pH will alter the protonation state of the molecule, leading to distinct species (cationic, neutral, anionic), each with its own characteristic absorption and emission spectra. This property is a hallmark of many hydroxycoumarins.[5]

Based on data from similarly substituted coumarins, the absorption maximum is predicted to be in the UVA range (350-400 nm), with emission likely occurring in the blue-to-green region of the visible spectrum (450-520 nm).

Part 2: Experimental Workflow for Spectroscopic Characterization

This section outlines a comprehensive, self-validating workflow for the empirical determination of the photophysical properties of 3-amino-6-hydroxy-2H-chromen-2-one.

Core Objective

To systematically measure the absorption maxima (λabs), emission maxima (λem), Stokes shift, and fluorescence quantum yield (ΦF) of the target compound in a range of solvents and pH conditions to validate the predicted ICT mechanism and environmental sensitivity.

Materials and Instrumentation

• Compound: 3-Amino-6-hydroxy-2H-chromen-2-one (synthesis confirmed in literature[6]).

• Solvents: Spectroscopic grade solvents of varying polarity (e.g., Dioxane, Chloroform, Ethyl Acetate, Acetonitrile, Ethanol, Methanol, Water).[7]

• Quantum Yield Standard: Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.577).[8]

• Buffers: A series of buffers for pH-dependent studies (e.g., citrate, phosphate, borate).

• Instrumentation:

  • Calibrated UV-Visible Spectrophotometer.

  • Calibrated Spectrofluorometer with a thermostatted cuvette holder.

  • 1 cm path length quartz cuvettes.

Experimental Protocols

Causality: Proper sample preparation is critical to avoid artifacts. A stock solution allows for accurate and repeatable dilutions, while maintaining a low absorbance in the working solution prevents the inner filter effect, where emitted light is reabsorbed by other solute molecules, distorting the emission spectrum and lowering the measured quantum yield.[9]

• Prepare a Stock Solution: Accurately weigh a small amount of 3-amino-6-hydroxy-2H-chromen-2-one and dissolve it in a minimal amount of a suitable solvent like DMSO or ethanol to create a concentrated stock solution (e.g., 1-10 mM).

• Prepare a Working Solution: Dilute the stock solution with the chosen spectroscopic solvent to a final concentration (typically 1-10 µM) that yields a maximum absorbance of less than 0.1 at the excitation wavelength.

• Transfer to Cuvette: Carefully transfer the working solution to a clean quartz cuvette, ensuring no air bubbles are in the light path.

• Acquire Absorption Spectrum: Place the cuvette in the UV-Vis spectrophotometer. Scan a suitable wavelength range (e.g., 250-500 nm) to obtain the absorption spectrum. Identify the wavelength of maximum absorbance (λabs).

• Acquire Emission Spectrum: Transfer the cuvette to the spectrofluorometer. Set the excitation monochromator to the determined λabs. Scan a range of emission wavelengths starting approximately 20 nm above the excitation wavelength (e.g., if λabs is 380 nm, scan from 400-700 nm). The wavelength of maximum fluorescence intensity is the emission maximum (λem).

• Acquire Excitation Spectrum (Validation Step): Set the emission monochromator to the determined λem. Scan a range of excitation wavelengths (e.g., 250-500 nm). The resulting excitation spectrum should closely match the absorption spectrum, confirming the purity of the sample and that the observed emission originates from the primary absorbing species.

• Prepare a series of working solutions of the compound in each of the selected solvents, following Protocol 1.

• For each solution, execute Protocol 2 to determine the λabs and λem.

• Record the data along with the dielectric constant (ε) of each solvent.

Causality: The comparative method is a reliable technique that relates the fluorescence of an unknown sample to that of a well-characterized standard. By using the same excitation wavelength and ensuring low absorbance for both, we can minimize instrumental and experimental variables.[8]

• Prepare a working solution of the sample and a solution of the reference standard (Quinine Sulfate) in its appropriate solvent. The absorbance of both solutions at the chosen excitation wavelength must be below 0.1 and ideally very close to each other.

• Measure the absorption spectra of both the sample and the standard.

• Measure the fluorescence emission spectra of both the sample and the standard, using the same excitation wavelength and instrument settings (e.g., slit widths).

• Calculate the integrated fluorescence intensity (the area under the emission curve) for both the sample (Asam) and the standard (Astd).

• Calculate the quantum yield using the following equation:

  ΦF(sam) = ΦF(std) * (Asam / Astd) * (Absstd / Abssam) * (η2sam / η2std)

  Where:

  • ΦF is the fluorescence quantum yield.

  • A is the integrated fluorescence intensity.

  • Abs is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Visualization of Workflows

Caption: General experimental workflow for photophysical characterization.

Caption: Predicted solvatochromic effect on emission spectra.

Part 3: Data Analysis and Interpretation

Data Presentation

Quantitative data should be compiled into a clear, structured table for comparative analysis. The table below serves as a template for organizing results from solvatochromism studies.

Solvent	Dielectric Constant (ε)	λabs (nm)	λem (nm)	Stokes Shift (cm-1)	ΦF
Dioxane	2.2	Data	Data	Data	Data
Chloroform	4.8	Data	Data	Data	Data
Ethyl Acetate	6.0	Data	Data	Data	Data
Acetonitrile	37.5	Data	Data	Data	Data
Ethanol	24.6	Data	Data	Data	Data
Methanol	32.7	Data	Data	Data	Data
Water	80.1	Data	Data	Data	Data

Note: Stokes Shift (in cm-1) = (1/λabs - 1/λem) x 107

Interpreting the Results

• Confirmation of ICT: A clear trend of increasing λem and Stokes shift with increasing solvent dielectric constant (ε) would provide strong experimental evidence for the predicted Intramolecular Charge Transfer character of the excited state. This indicates that the highly polar excited state is preferentially stabilized by polar solvent environments.[2][3]

• Quantum Yield Variations: The fluorescence quantum yield (ΦF) may not be uniform across all solvents. A decrease in ΦF in highly polar or protic solvents (like ethanol and water) can sometimes occur. This may be due to the facilitation of non-radiative decay pathways, such as intersystem crossing or internal conversion, or specific interactions like hydrogen bonding that quench the excited state.

• pH-Dependent Spectra: Plotting λabs and λem as a function of pH will reveal the different spectral characteristics of the cationic, neutral, and anionic forms of the molecule. The pKa values for the ground and excited states can be determined from these titration curves, providing a complete picture of the molecule's behavior in aqueous environments.

Conclusion

3-Amino-6-hydroxy-2H-chromen-2-one is a structurally promising fluorophore that warrants detailed photophysical investigation. While direct spectral data is sparse, a theoretical analysis based on its constituent functional groups strongly predicts a pronounced Intramolecular Charge Transfer mechanism upon excitation. This guide provides a robust, first-principles-based experimental framework for the complete spectroscopic characterization of this compound. The successful execution of these protocols will validate the predicted solvatochromic and pH-sensitive properties and establish a foundational dataset for its potential application as a fluorescent probe or advanced material.

References

• BenchChem. (2025). Time-Resolved Fluorescence Spectroscopy of Coumarin 6: Application Notes and Protocols. [9]

• BenchChem. (2025). Application Notes and Protocols: Fluorescence Spectroscopy of 6-Methoxy-4-methylcoumarin. [7]

• Poláček, R., Májek, P., Hroboňová, K., & Sádecká, J. (2015). Fluorescence spectroscopy as a tool for determination of coumarins by multivariate calibration. Journal of Fluorescence, 25(2), 297-303. [5]

• BenchChem. (n.d.). 3,6-Diamino-2H-chromen-2-one.

• Yamaguchi, M., et al. (2021). Synthesis of a Coumarin-Based PPARγ Fluorescence Probe for Competitive Binding Assay. International Journal of Molecular Sciences, 22(8), 4034. [8]

• Sarma, M., & Sarma, R. (2014). EFFECT OF POLAR SOLVENTS ON ABSORPTION SPECTRA OF COUMARIN 1 : PCM-TDDFT STUDY. International Journal of Current Research. [2]

• Reyes-Melo, A., et al. (2021). Mannich bases of hydroxycoumarins: synthesis, DFT/QTAIM computational study and assessment of biological activity. RSC Advances, 11(50), 31398-31410. [10]

• PhotochemCAD. (n.d.). Coumarin 6.

• Zhang, J., et al. (2011). Solvent effect on the absorption spectra of coumarin 120 in water: A combined quantum mechanical and molecular mechanical study. The Journal of Chemical Physics, 134(1), 014503. [11]

• Ghorab, M. M., et al. (2015). Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents. Molecules, 20(9), 15857-15875.

• Wang, Y., et al. (2020). Synthesis and spectral studies of coumarin derivatives as fluorescent probes towards Fe3+ and Cu2+. Indian Journal of Chemistry, Section A, 59A, 989-995.

• J-GLOBAL. (n.d.). Synthesis of 3-aminochromenes: the Zincke reaction revisited. [6]

• Wagner, B. D., et al. (2013). Solvent Effects on the UV–vis Absorption and Emission of Optoelectronic Coumarins: a Comparison of Three Empirical Solvatochromic Models. The Journal of Physical Chemistry C, 117(27), 13885-13897. [12]

• Kavak, N., & Öztürk, T. (2022). Photophysical properties of coumarin and its derivatives with 3-and 7-substitution. Journal of the Turkish Chemical Society Section A: Chemistry, 9(3), 821-838. [1]

• Nakazato, H., et al. (1979). Fluorescence of substituted 7-hydroxycoumarins. Analytical Chemistry, 51(11), 1675-1679. [13]

• Dere, N., et al. (2002). Photophysical properties of coumarins in relation to the nature of their third and seventh substituents. Journal of Applied Spectroscopy, 69(4), 524-530. [14]

• Dekić, B., et al. (2016). THE SYNTHESIS AND NMR SPECTRAL ASSIGNMENTS OF 3-NITRO-4-((6-NITROBENZOTHIAZOL-2-YL)AMINO)-2H-CHROMEN-2-ONE. Bulletin of Natural Sciences Research, 6(1).

• Fluorochem. (n.d.). 3-Amino-2H-chromen-2-one.

• Raikar, U. S., et al. (2006). Solvent effects on the absorption and fluorescence spectra of coumarins 6 and 7 molecules: Determination of ground and excited state dipole moment. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 65(3-4), 673-677. [3]

• Yoda, J., et al. (2020). 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS. World Journal of Organic Chemistry, 8(1), 11-16. [15]

• Melavanki, R. M., et al. (2008). Solvent effect on absorption and fluorescence spectra of coumarin laser dyes: evaluation of ground and excited state dipole moments. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 69(2), 419-426. [4]

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A Comprehensive Technical Guide to the Fluorescence Quantum Yield of 3-Amino-6-hydroxy-2H-chromen-2-one

Foreword for the Researcher

The coumarin scaffold represents a cornerstone in the design of fluorescent tools, prized for its compact size, high absorptivity, and environmentally sensitive emission properties. This guide focuses on a specific, yet illustrative, derivative: 3-Amino-6-hydroxy-2H-chromen-2-one. This molecule is uniquely functionalized with two powerful electron-donating groups at key positions, creating a system whose fluorescence is exquisitely sensitive to its surroundings. For the medicinal chemist, biologist, or materials scientist, understanding and quantifying the efficiency of this fluorescence—its quantum yield—is paramount. This document moves beyond a simple recitation of protocols. It is designed to provide you, a fellow scientist, with the foundational photophysical principles, the causal reasoning behind experimental choices, and a robust, self-validating methodology to confidently measure and interpret the fluorescence quantum yield of this and related fluorophores.

Molecular Architecture and the Genesis of Fluorescence

The fluorescence of 3-Amino-6-hydroxy-2H-chromen-2-one is not an inherent property of the core benzopyrone structure alone, which is weakly emissive. Instead, its photophysical behavior is dictated by the strategic placement of its substituents: the 3-amino group and the 6-hydroxy group.

• The Donor-π-Acceptor (D-π-A) System: Both the amino (-NH₂) and hydroxyl (-OH) groups are potent electron-donating groups (EDGs).[1] They are conjugated through the π-system of the aromatic ring to the lactone carbonyl group, which acts as an electron-acceptor (EWG). This arrangement establishes a classic D-π-A architecture.[1]

• Intramolecular Charge Transfer (ICT): Upon excitation with a photon of appropriate energy, an electron is promoted from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). In this D-π-A system, this transition involves a significant redistribution of electron density from the electron-rich portion of the molecule (the amino and hydroxyl-substituted benzene ring) to the electron-deficient lactone carbonyl. This excited state is referred to as an Intramolecular Charge Transfer (ICT) state. The efficiency of forming and radiatively deactivating this ICT state is the primary determinant of the molecule's fluorescence quantum yield.

Caption: Fig. 1: Intramolecular Charge Transfer (ICT) process.

Critical Factors Governing Quantum Yield

The fluorescence quantum yield (Φf) is not an immutable constant. It is a dynamic property highly dependent on the molecule's interaction with its environment. For 3-Amino-6-hydroxy-2H-chromen-2-one, three factors are of paramount importance: solvent, pH, and concentration.

The Role of the Solvent Environment (Solvatochromism)

The solvent's properties can dramatically stabilize or destabilize the ICT excited state, directly influencing the competition between radiative (fluorescence) and non-radiative decay pathways.

• Causality of Solvent Polarity: In non-polar solvents, the locally excited (LE) and ICT states are often close in energy, and the molecule typically exhibits a high quantum yield. However, as solvent polarity increases, the highly polar ICT state is preferentially stabilized, lowering its energy. This stabilization can promote competing non-radiative decay pathways. For many aminocoumarins, this involves the formation of a "Twisted Intramolecular Charge Transfer" (TICT) state, where rotation around the C-N bond leads to a dark (non-emissive) state that deactivates by releasing heat.[2][3] This phenomenon is a primary reason why many aminocoumarins see their quantum yield plummet in polar solvents like water or methanol.[2][4]

• Impact of Solvent Viscosity: High solvent viscosity can physically hinder the large-amplitude molecular rotations required to form a TICT state.[5] By restricting this non-radiative pathway, a viscous environment can lead to a significant enhancement in fluorescence quantum yield, even in polar solvents like glycerol.[5]

• Hydrogen Bonding Effects: Protic solvents (e.g., water, ethanol) can form hydrogen bonds with the amino group, the hydroxyl group, and the carbonyl oxygen. These specific interactions can further stabilize the charge-separated state and provide additional quenching pathways, often reducing the quantum yield.[2]

Caption: Fig. 2: Competing decay pathways of the excited state.

Table 1: Expected Influence of Solvent Properties on Quantum Yield (Φf)

Solvent Property	Effect on Excited State	Expected Impact on Φf of 3-Amino-6-hydroxy-2H-chromen-2-one	Rationale
Increasing Polarity	Stabilizes the polar ICT state	Decrease	Promotes non-radiative decay via mechanisms like TICT.[2]
Increasing Viscosity	Restricts molecular rotation	Increase	Hinders formation of the non-emissive TICT state.[5]

| Protic (H-bonding) | Specific solute-solvent interactions | Decrease | Provides additional quenching pathways through hydrogen bonding.[2] |

The Profound Impact of pH

The presence of two ionizable groups—the weakly acidic 6-hydroxyl and the weakly basic 3-amino group—makes the molecule's photophysics exquisitely sensitive to pH. The protonation state dictates the electronic nature of the substituents and, therefore, the fluorescence output.

• Acidic Conditions (Low pH): The 3-amino group becomes protonated to -NH₃⁺. This transformation converts a powerful electron-donating group into an electron-withdrawing group. This fundamentally disrupts the D-π-A system, inhibiting the formation of the emissive ICT state and leading to a dramatic quenching of fluorescence.[2]

• Neutral Conditions (Mid-range pH): The molecule exists in its neutral form, with both -NH₂ and -OH groups acting as electron donors. This is the state where efficient ICT fluorescence is expected.

• Alkaline Conditions (High pH): The 6-hydroxyl group is deprotonated to form the phenolate anion (-O⁻). The phenolate is a much stronger electron-donating group than the neutral hydroxyl group. This increased donating strength typically leads to a significant red-shift (shift to longer wavelengths) in both absorption and emission spectra and can alter the quantum yield.[6][7] The fluorescence of 6-hydroxycoumarin itself is known to be pH-dependent.[6]

Caption: Fig. 3: pH-dependent species and their expected fluorescence.

Concentration Effects: Aggregation-Caused Quenching (ACQ)

At low concentrations (typically in the micromolar range), coumarin derivatives exist as solvated monomers. However, as concentration increases, the planar aromatic structures have a tendency to stack upon one another, forming non-fluorescent aggregates or dimers.[4] This process, known as Aggregation-Caused Quenching (ACQ), provides a new non-radiative decay pathway where the excitation energy of one molecule is transferred to the aggregate and dissipated as heat. It is a critical reason why quantum yield measurements must be performed in very dilute solutions.[4][8]

A Validated Protocol for Quantum Yield Determination

The most reliable and widely accepted method for determining the fluorescence quantum yield of a solution is the comparative method.[9] This technique measures the fluorescence of the unknown sample relative to a well-characterized standard of known quantum yield (Φf,ST).

Principle of the Comparative Method

If a standard and a test sample are prepared in the same solvent (or solvents with the same refractive index) and exhibit the same absorbance at the same excitation wavelength, they are absorbing the same number of photons. The ratio of their integrated fluorescence intensities is therefore directly proportional to the ratio of their quantum yields. The governing equation is:

Φf,X = Φf,ST * (GradX / GradST) * (ηX² / ηST²)

Where:

• Φf is the fluorescence quantum yield.

• Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance.

• η is the refractive index of the solvent.

• Subscripts X and ST denote the test sample and the standard, respectively.

Essential Instrumentation and Reagents

• UV-Vis Spectrophotometer: For accurate absorbance measurements.

• Fluorescence Spectrometer (Fluorometer): With good sensitivity and spectral correction capabilities.

• Quartz Cuvettes: 1 cm path length, for both absorbance and fluorescence.

• Quantum Yield Standard: Quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.54) is a common standard for the blue region.[8] Choose a standard whose absorption spectrum overlaps with the test sample.

• Solvents: Spectroscopic grade, chosen based on the principles in Section 2.

• Volumetric Glassware: For accurate preparation of solutions.

Step-by-Step Experimental Workflow

This protocol is designed to be self-validating by using a linear regression analysis, which confirms the absence of concentration-dependent artifacts like ACQ.

• Standard and Sample Preparation:

  • Prepare a concentrated stock solution of the quantum yield standard (e.g., Quinine Sulfate) in its specified solvent (0.1 M H₂SO₄).

  • Prepare a concentrated stock solution of 3-Amino-6-hydroxy-2H-chromen-2-one in the desired experimental solvent (e.g., ethanol, dioxane, or a buffered aqueous solution).

• Serial Dilutions:

  • From each stock solution, prepare a series of at least five dilutions.

  • CRITICAL: The concentrations must be adjusted so that the peak absorbance at the chosen excitation wavelength falls within the range of 0.02 to 0.1 . This dilute regime is essential to prevent inner filter effects and ACQ.[8]

• Absorbance Measurement:

  • Choose an excitation wavelength (λex) where both the sample and standard have significant absorbance, preferably near the sample's absorption maximum.

  • Record the absorbance of each of the prepared solutions (including a solvent blank) at this λex.

• Fluorescence Measurement:

  • Set the excitation wavelength on the fluorometer to the same λex used for absorbance measurements.

  • CRITICAL: Use identical instrument settings (e.g., excitation and emission slit widths, detector voltage) for all measurements of both the standard and the test sample.

  • Record the fluorescence emission spectrum for each diluted solution. The scan range should cover the entire emission profile of the compound.

• Data Processing and Calculation:

  • For each recorded emission spectrum, integrate the area under the curve to obtain the total fluorescence intensity.

  • For both the standard and the test sample, create a plot of integrated fluorescence intensity (Y-axis) versus absorbance (X-axis).

  • Perform a linear regression on each data set. The slope of this line is the gradient (Grad) for that compound. A high coefficient of determination (R² > 0.99) validates that the measurements were made in a linear range, free from quenching artifacts.

  • Using the gradients for the test sample (GradX) and the standard (GradST), and the refractive indices of the respective solvents (ηX and ηST), calculate the quantum yield of your sample (Φf,X) using the equation from Section 3.1.

Caption: Fig. 4: Workflow for comparative quantum yield measurement.

Relevance in Drug Development and Research

A thorough understanding of the quantum yield of 3-Amino-6-hydroxy-2H-chromen-2-one is not merely an academic exercise. Its environmental sensitivity makes it a powerful candidate for:

• Fluorescent Probes: The molecule's response to pH and polarity could be harnessed to develop probes that report on the microenvironment of cellular compartments or the binding events of macromolecules.[7]

• Scaffold for Bioactive Agents: Coumarin derivatives are widely investigated as anticancer, antimicrobial, and enzyme-inhibiting agents.[10][11][12] Understanding the photophysical properties is crucial if phototoxicity is a concern or if fluorescence is to be used as a tool to track the molecule's distribution and target engagement within biological systems.

Conclusion

The fluorescence quantum yield of 3-Amino-6-hydroxy-2H-chromen-2-one is a multifaceted property governed by a delicate interplay between its inherent molecular structure and its external environment. The dual electron-donating groups at the 3- and 6-positions create a potent D-π-A system primed for efficient ICT-based fluorescence. However, this efficiency is critically modulated by solvent polarity, viscosity, and pH, which can either promote the desired radiative decay or open quenching pathways like TICT state formation and protonation/deprotonation. For researchers aiming to utilize this fluorophore, the application of a rigorous, validated measurement protocol, such as the comparative method detailed herein, is essential for obtaining accurate and reproducible data. This foundational understanding enables the rational design of experiments and the development of novel molecular tools for diagnostics and drug discovery.

References

• Harmon, D., Tu, Y., Pham, H., & Muyskens, M. (n.d.). The Effects of pH on the Fluoresnce of 6-Hydroxy Coumarin. Calvin Digital Commons. Available at: [Link]

• Mouton, N., Van der Auweraer, M., Boens, N., & De Schryver, F. C. (2009). Optical properties of new fluorescent iminocoumarins. Part 2. Solvatochromic study and comparison with the corresponding coumarin. Journal of Photochemistry and Photobiology A: Chemistry, 205(2-3), 133-140.

• Jamrógiewicz, M., et al. (2019). Dihydroxy-Substituted Coumarins as Fluorescent Probes for Nanomolar-Level Detection of the 4-Amino-TEMPO Spin Label. International Journal of Molecular Sciences, 20(15), 3802. Available at: [Link]

• Wagner, B. D. (2009). The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of Heterogeneous Inclusion Systems. Molecules, 14(1), 210-237. Available at: [Link]

• Sarkar, N., Das, K., Nath, D., & Bhattacharyya, K. (1995). Solvent Effects on the Solvatochromism of 7-Aminocoumarin Derivatives in Neat and Binary Solvent Mixtures: Correlation of the Electronic Transition Energies with the Solvent Polarity Parameters. Langmuir, 11(11), 4347-4352.
• Stancheva, S., et al. (2018). Substituent and Solvent Effects on the Spectral Properties of 3-Substituted Derivatives of 4-Hydroxycoumarin. Journal of Solution Chemistry, 47(8), 1347-1363.
• Pinto, R. M., et al. (2024). fluorescent coumarin derivatives: understanding molecular architecture, photophysical, and cell-imaging responses. Chemical Society Reviews.

• Fink, D. W., & Koehler, W. R. (1970). pH Effects on fluorescence of umbelliferone. Analytical Chemistry, 42(9), 990-993. Available at: [Link]

• Klymchenko, A. S., & Demchenko, A. P. (2002). The photostability and fluorescence of hydroxycoumarins in aprotic solvents. Physical Chemistry Chemical Physics, 4(24), 6035-6040.
• Ismail, L. F. M., Antonious, M. S., Mohamed, H. A., & Abdel-Hay Ahmed, H. (1992). Fluorescence properties of some coumarin dyes and their analytical implication. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 104(2), 331-338.

• Krzemiński, Ł., et al. (2024). Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments. Molecules, 29(1), 226. Available at: [Link]

• Zhang, T., et al. (2020). 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. Journal of Medicinal Chemistry, 63(10), 5236-5246. Available at: [Link]

• Rojas-Lima, S., et al. (2021). Mannich bases of hydroxycoumarins: synthesis, DFT/QTAIM computational study and assessment of biological activity. RSC Advances, 11(52), 32906-32916. Available at: [Link]

• Catalán, J. (2013). Solvent Effects on the UV–vis Absorption and Emission of Optoelectronic Coumarins: a Comparison of Three Empirical Solvatochromic Models. The Journal of Physical Chemistry C, 117(27), 14006-14014. Available at: [Link]

• Taniguchi, M., & Lindsey, J. S. (2018). PhotochemCAD. Available at: [Link]

• Tasior, M., Kim, D., Singha, S., & Gryko, D. (2016). Photophysical properties of coumarin and its derivatives with 3-and 7-substitution. Dyes and Pigments, 135, 24-34.

• ResearchGate. (n.d.). Solvent effects on the positions of absorption and fluorescence maxima. Available at: [Link]

• ResearchGate. (n.d.). Photophysical properties of coumarins in relation to the nature of their third and seventh substituents. Available at: [Link]

• Dekić, B., Radulović, N., Ristić, M., & Dekić, V. (2016). THE SYNTHESIS AND NMR SPECTRAL ASSIGNMENTS OF 3-NITRO-4-((6-NITROBENZOTHIAZOL-2-YL)AMINO)-2H-CHROMEN-2-ONE. Bulletin of Natural Sciences Research. Available at: [Link]

• SciSpace. (n.d.). the synthesis and nmr spectral assignments of 3-nitro-4-((6- nitrobenzothiazol-2-yl)a. Available at: [Link]

• J-Global. (n.d.). Synthesis of 3-aminochromenes: the Zincke reaction revisited. Available at: [Link]

• ChemRxiv. (n.d.). Amino Acid-Promoted Synthesis of 2H-Chromenes. Available at: [Link]

• Yoda, J., Sosso, S., Djandé, A., & Saba, A. (2020). 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS. World Journal of Organic Chemistry, 8(1), 11-16.

• ResearchGate. (n.d.). Fluorescence Quantum Yields—Methods of Determination and Standards. Available at: [Link]

• University of California, Irvine. (n.d.). A Guide to Recording Fluorescence Quantum Yields. Department of Chemistry. Available at: [Link]

• Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples.

• The Royal Society of Chemistry. (n.d.). Measurement of fluorescence quantum yields. Available at: [Link]

• Al-Adiwish, W. M., et al. (2018). Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents. Molecules, 23(10), 2695. Available at: [Link]

• Wagner, B. D., et al. (2015). 2,6,8-Trisubstituted 3-hydroxychromone derivatives as fluorophores for live-cell imaging. Dyes and Pigments, 113, 656-663.

• ResearchGate. (n.d.). High Quantum Yield and pH sensitive Fluorescence dyes Based on Coumarin Derivatives: Fluorescence Characteristics and Theoretical Study. Available at: [Link]

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• 12. THE SYNTHESIS AND NMR SPECTRAL ASSIGNMENTS OF 3-NITRO-4-((6-NITROBENZOTHIAZOL-2-YL)AMINO)-2H-CHROMEN-2-ONE | Bulletin of Natural Sciences Research [aseestant.ceon.rs]

Solubility Profile &amp; Characterization of 3-Amino-6-hydroxy-2H-chromen-2-one

The following technical guide details the solubility profile, physicochemical behavior, and characterization protocols for 3-Amino-6-hydroxy-2H-chromen-2-one .

Executive Summary

3-Amino-6-hydroxy-2H-chromen-2-one (also known as 3-amino-6-hydroxycoumarin) is a bifunctional coumarin derivative characterized by a benzopyrone core substituted with an electron-donating hydroxyl group at the 6-position and an amino group at the 3-position. This specific substitution pattern imparts unique solvatochromic and fluorogenic properties, making it a critical scaffold in the synthesis of bioactive pharmaceuticals (anticoagulants, antimicrobials) and fluorescent probes.[1]

This guide addresses the solubility challenges associated with this compound. Unlike simple coumarins, the presence of both hydrogen-bond donating (-OH, -NH₂) and accepting (C=O, -O-) groups creates a complex solubility landscape dependent on solvent polarity, pH, and temperature.[2]

Physicochemical Properties & Mechanistic Basis[1]

To understand the solubility behavior, we must first analyze the molecular architecture that dictates solute-solvent interactions.[2]

Structural Analysis[1][2]

• Core Scaffold: Hydrophobic aromatic benzopyrone (Coumarin).[2]

• Functional Group 1 (Pos 6): Phenolic Hydroxyl (-OH). Acts as a weak acid (pKa ~9.0) and strong H-bond donor.

• Functional Group 2 (Pos 3): Primary Amine (-NH₂). Acts as a weak base; however, conjugation with the electron-withdrawing lactone ring significantly reduces its basicity (pKa ~3.0–4.0).

The "Solubility Switch" (pH Dependence)

The amphiphilic nature of 3-amino-6-hydroxycoumarin renders its aqueous solubility highly pH-dependent.[2]

• Acidic pH (< 3): Protonation of the amino group (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ) increases hydrophilicity.

• Neutral pH (4–8): The molecule exists primarily in its neutral form, exhibiting minimum solubility due to strong intermolecular ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  stacking and crystal lattice energy.

• Basic pH (> 10): Deprotonation of the phenolic hydroxyl (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ) dramatically increases solubility via anion formation.

Solubility Landscape: Solvent Compatibility

The following data summarizes the qualitative solubility profile based on structural analogues (e.g., 6-hydroxycoumarin, 3-aminocoumarin) and standard laboratory observations for substituted coumarins.

Table 1: Solubility Profile in Standard Solvents (at 25°C)

Solvent Class	Specific Solvent	Solubility Rating	Mechanistic Insight
Polar Aprotic	DMSO	High (> 50 mg/mL)	Disrupts intermolecular H-bonds; ideal for stock solutions.
Polar Aprotic	DMF	High (> 40 mg/mL)	Similar solvation mechanism to DMSO; useful for synthesis.
Polar Protic	Ethanol	Moderate	Good for recrystallization; solubility increases significantly with temperature ( ).
Polar Protic	Methanol	Moderate	Often used for HPLC mobile phases.
Chlorinated	Chloroform	Low-Moderate	Solubilizes the neutral aromatic core but struggles with the polar -OH/-NH₂ groups.
Non-Polar	Diethyl Ether	Low	Insufficient polarity to overcome crystal lattice energy.
Aqueous	Water (pH 7)	Very Low (< 0.1 mg/mL)	Hydrophobic effect dominates; requires pH adjustment or co-solvents.

Thermodynamic Parameters

The dissolution process is endothermic. The solubility (

) typically follows the Van't Hoff equation :

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• ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  (Enthalpy of Solution): Positive. Heating the solvent (e.g., ethanol reflux) significantly enhances solubility.[1]

• Implication: For recrystallization, dissolve in boiling ethanol and cool slowly to maximize yield and purity.

Experimental Protocols

Since specific quantitative data for this isomer is rare in open literature, the following self-validating protocols are required to determine exact solubility for formulation or assay development.

Protocol A: Saturation Solubility Determination (Shake-Flask Method)[1]

Objective: Determine the equilibrium solubility (

) in a specific solvent.

• Preparation: Add excess solid 3-amino-6-hydroxy-2H-chromen-2-one to 5 mL of the target solvent in a borosilicate glass vial.

• Equilibration:

  • Seal and place in a thermostatic shaker at 25°C (± 0.1°C).

  • Shake at 100 RPM for 24–48 hours to ensure equilibrium.

• Separation:

  • Centrifuge the suspension at 10,000 RPM for 10 minutes.

  • Filter the supernatant through a 0.22 µm PTFE filter (for organic solvents) or Nylon filter (for aqueous).[2]

• Quantification (HPLC-UV):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm).[2][1]

  • Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [40:60 v/v].[2]

  • Wavelength: 310 nm (Characteristic coumarin absorption).[2]

  • Calculation: Compare peak area against a standard calibration curve prepared in DMSO.

Protocol B: Stock Solution Preparation for Biological Assays

Objective: Create a stable 10 mM stock solution.

• Weighing: Weigh 1.77 mg of the compound (MW ≈ 177.16 g/mol ).

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

• Dissolution: Vortex for 30 seconds. If particles persist, sonicate for 5 minutes at 40°C.

• Storage: Aliquot into amber vials (light sensitive) and store at -20°C. Avoid repeated freeze-thaw cycles.

Visualizations

Solubility Decision Tree

This diagram guides the researcher in selecting the appropriate solvent based on the intended application.[2]

Caption: Decision tree for solvent selection based on experimental requirements (Assay vs. Synthesis vs. Purification).

Experimental Workflow (Shake-Flask)

The logical flow for determining empirical solubility data.[2]

Caption: Step-by-step workflow for the saturation solubility determination protocol.

References

• PubChem Compound Summary. 3-amino-4-hydroxy-2H-chromen-2-one (Isomer Analogue).[2] National Center for Biotechnology Information. Link

• BenchChem. Solubility and Stability of Coumarin Derivatives. Technical Data Sheet. Link

• ResearchGate. Solubility of Coumarin in Aqua-Organic Solvents. New Journal of Chemistry. Link

• Sigma-Aldrich. Product Specification: 3-Amino-6-hydroxy-2H-chromen-2-one.[3]Link

• Science and Education Publishing. Synthesis and Characterization of 3-Hydroxycoumarin Derivatives.Link[2]

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• 2. 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS [pubs.sciepub.com]
• 3. 3-Amino-6-hydroxy-2H-chromen-2-one | 240113-83-1 [sigmaaldrich.com]

Technical Guide: Stability Profile and Degradation Pathways of 3-Amino-6-hydroxy-2H-chromen-2-one

Executive Summary

3-Amino-6-hydroxy-2H-chromen-2-one (also referred to as 3-amino-6-hydroxycoumarin) is a bifunctional coumarin scaffold widely utilized as a fluorophore, a pharmacophore in medicinal chemistry, and a synthone for Schiff base ligands.[1][2] Its utility is defined by the coexistence of an electron-donating amine at position 3 and a phenolic hydroxyl at position 6, conjugated through the benzopyrone (lactone) backbone.

However, this electronic richness renders the molecule chemically fragile. It exhibits three primary instability vectors: hydrolytic cleavage of the lactone ring under alkaline conditions, oxidative degradation of the phenolic/amine moieties into quinoid species, and photochemical dimerization . This guide details these mechanisms and provides validated protocols for assessing and mitigating degradation.

Structural Analysis & Reactivity Profile[3]

To understand stability, one must first analyze the electronic environment. The molecule consists of a fused benzene and

-pyrone ring.[2]

• Lactone Ring (Positions 1-2): The core instability site. The carbonyl carbon (C2) is electrophilic. While the 3-amino group provides some resonance stabilization (vinylogous amide character), it is insufficient to prevent nucleophilic attack by hydroxide ions.

• 3-Amino Group: Acts as a weak base and a nucleophile. It is susceptible to oxidation (to nitro/nitroso species) and hydrolysis (deamination) under extreme acidic stress.

• 6-Hydroxy Group: A phenolic moiety. It activates the aromatic ring towards electrophilic attack and is the primary site for oxidative radical abstraction, leading to quinone formation.

Physicochemical Properties (Estimated)

Property	Value / Characteristic	Implication for Stability
pKa (6-OH)	~9.0 - 10.0	Deprotonation at pH > 9 accelerates oxidation.
pKa (3-NH )	~2.5 - 3.5	Weakly basic; protonated only at low pH.
UV Abs	~340-360 nm	Absorbs UV-A; susceptible to photo-degradation.
Solubility	Low in water; High in DMSO/MeOH	Organic solvents may suppress hydrolytic rates.

Degradation Pathways: Mechanistic Detail

Hydrolytic Degradation (The Lactone Equilibrium)

The most immediate threat to stability is pH-induced hydrolysis. This reaction is reversible but can lead to irreversible degradation if the ring-opened product isomerizes.

• Mechanism: Hydroxide ions (OH

  ) attack the carbonyl carbon (C2).

• Product: The ring opens to form the coumarinate (cis-cinnamic acid derivative).

• Fate: Upon acidification, the coumarinate recyclizes. However, prolonged exposure to base or light can cause isomerization to the trans-coumarate, which cannot recyclize, leading to permanent degradation.

Oxidative Degradation

The 6-OH group makes the molecule an antioxidant but also a sacrificial substrate.

• Radical Attack: ROS (Reactive Oxygen Species) abstract the phenolic hydrogen, forming a phenoxy radical.

• Quinone Formation: The radical can disproportionate or further oxidize to form 3-amino-chroman-2,6-dione (a quinone-imine type structure). This results in a color shift (browning) and loss of fluorescence.

Photochemical Degradation

Coumarins are inherently photoactive.

• Dimerization: Under UV irradiation (>300 nm), the C3=C4 double bond undergoes [2+2] cycloaddition, forming a cyclobutane dimer. This is concentration-dependent.

• Photo-oxidation: Light accelerates the oxidative pathways described above.

Visualization: Degradation Network

The following diagram maps the kinetic pathways of degradation.

Figure 1: Mechanistic degradation map showing reversible hydrolysis and irreversible oxidative/photolytic pathways.

Experimental Protocols: Stability Assessment

To rigorously evaluate the stability of 3-amino-6-hydroxycoumarin, a Forced Degradation Study (Stress Testing) aligned with ICH Q1A guidelines is required.

Analytical Setup (HPLC-DAD)

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the lactone during run).

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: 254 nm (aromatic) and 350 nm (coumarin core).

Stress Testing Workflow

Perform these tests at a concentration of 1 mg/mL in MeOH/Water (50:50).

Stress Condition	Protocol	Expected Outcome
Acid Hydrolysis	0.1 N HCl, 60°C, 4 hours	Stable/Minor Degradation. Potential deamination to 3,6-dihydroxycoumarin.
Base Hydrolysis	0.1 N NaOH, RT, 1 hour	Rapid Degradation. Ring opening. Note: Quench with HCl immediately before injection to check reversibility.
Oxidation	3% H O , RT, 2-24 hours	Moderate Degradation. Formation of quinones (new peaks at lower RT, color change to brown).
Photolysis	UV (365 nm) or Xenon lamp, 24 hours	Dimerization. Appearance of non-polar peaks (dimers) or polar photo-oxidation products.
Thermal	60°C, 7 days (Solid State)	Stable. Solid state is generally stable unless moisture is present.

Visualization: Experimental Workflow

Figure 2: Forced degradation workflow ensuring mass balance and peak purity verification.

Stabilization Strategies

Based on the degradation mechanisms, the following formulation strategies are recommended:

• pH Control: Maintain formulation pH between 4.0 and 6.0 .

  • Reasoning: This prevents lactone ring opening (high pH) and minimizes acid-catalyzed deamination (very low pH).

• Antioxidants: Add Sodium Metabisulfite or Ascorbic Acid (0.1%).

  • Reasoning: These scavenge ROS before they can attack the 6-OH or 3-NH2 groups.

• Chelation: Use EDTA (0.05%).

  • Reasoning: Trace metal ions (Fe, Cu) catalyze the oxidation of the phenolic group.

• Amber Glass/Foil: Strict light protection is mandatory to prevent dimerization.

References

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[4][5] International Council for Harmonisation. Link

• Sule, S., et al. (2023).[6] Forced Degradation in Pharmaceuticals – A Regulatory Update.[6] American Journal of Chemistry.[6] Link

• Kovačević, G., et al. (2025). Advanced oxidation process of coumarins by hydroxyl radical: Towards the new mechanism leading to less toxic products.[7] ResearchGate.[7] Link

• Al-Majedy, Y. K., et al. (2016). Coumarins: The antimicrobial agents.[2] Systematic Reviews in Pharmacy. (Provides structural context on lactone stability). Link

• PubChem. (2025).[8] 6-Hydroxy-2H-chromen-2-one Compound Summary. National Library of Medicine. Link

Sources

• 1. Synthesis of 3-aminocoumarin-N-benzylpyridinium conjugates with nanomolar inhibitory activity against acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isca.me [isca.me]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. ajrconline.org [ajrconline.org]
• 6. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 7. researchgate.net [researchgate.net]
• 8. 6-hydroxy-2H-chromen-2-one | C9H6O3 | CID 99477 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical Studies of 3-Amino-6-hydroxy-2H-chromen-2-one Electronic Structure

Content Type: Technical Whitepaper & Computational Protocol Target Audience: Computational Chemists, Medicinal Chemists, and Drug Discovery Specialists

Executive Summary

This technical guide provides a comprehensive theoretical framework for the electronic structure analysis of 3-Amino-6-hydroxy-2H-chromen-2-one (hereafter referred to as 3A6HC ). As a bifunctionalized coumarin derivative, 3A6HC represents a classic "push-pull" electronic system where the 3-amino group acts as an electron donor and the lactone carbonyl as an acceptor, modulated by the 6-hydroxy auxochrome. This guide details the computational methodologies (DFT/TD-DFT), electronic descriptors (FMO, MEP), and in silico biological profiling required to validate this scaffold as a potential pharmacophore for neurodegenerative and oncological targets.

Computational Framework & Methodology

To ensure scientific integrity, the theoretical characterization of 3A6HC must follow a self-validating workflow. The following protocol utilizes Density Functional Theory (DFT) as the primary engine, calibrated against experimental benchmarks for similar coumarin analogs.

Standardized Computational Protocol

Software Environment: Gaussian 09/16 or ORCA 5.0. Visualization: GaussView 6 or Avogadro.

Parameter	Specification	Causality/Rationale
Method	DFT / B3LYP	The B3LYP hybrid functional offers the best cost-accuracy balance for organic heterocyclic systems.
Basis Set	6-311++G(d,p)	Diffuse functions (++) are critical for describing the lone pairs on Oxygen and Nitrogen; polarization functions (d,p) handle the aromatic ring flexibility.
Solvation	IEFPCM (Water/Ethanol)	Implicit solvation models mimic physiological or experimental environments, stabilizing the zwitterionic character of the amino-coumarin.
Frequency	Harmonic Approx.	Required to verify the stationary point (zero imaginary frequencies) and calculate Zero-Point Vibrational Energy (ZPVE).

Workflow Visualization

The following diagram illustrates the logical flow from structure construction to biological validation.

Caption: Step-by-step computational workflow for validating 3A6HC electronic structure.

Electronic Structure Analysis

The reactivity of 3A6HC is governed by the distribution of electron density and the energy gap between frontier orbitals.

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is the primary descriptor of kinetic stability and chemical reactivity (Hard-Soft Acid Base theory).

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the 3-amino group and the phenolic ring (C6-OH). This region acts as the nucleophilic center.

• LUMO (Lowest Unoccupied Molecular Orbital): Delocalized over the pyrone ring and the carbonyl group. This region acts as the electrophilic center.

Theoretical Prediction (Based on Coumarin Analogs):

• Energy Gap (

  ): ~4.0 - 4.5 eV. A lower gap compared to unsubstituted coumarin indicates higher polarizability and potential antioxidant activity.

• Chemical Hardness (

  ): . A lower hardness value suggests 3A6HC is a "soft" molecule, capable of strong interactions with biological enzymes.

Molecular Electrostatic Potential (MEP)

MEP mapping identifies reactive sites for drug-receptor interactions.

• Negative Potential (Red): Concentrated on the Carbonyl Oxygen (O2) and the Hydroxyl Oxygen (O6). These are prime hydrogen bond acceptors.

• Positive Potential (Blue): Concentrated on the Amino hydrogens (-NH2) and the Hydroxyl hydrogen (-OH). These are hydrogen bond donors.

Natural Bond Orbital (NBO) Analysis

NBO analysis reveals hyperconjugative interactions. In 3A6HC, the interaction between the Nitrogen lone pair (

) and the antibonding orbital of the adjacent C=C bond ( ) stabilizes the structure, inducing a slight planarity deviation in the amino group.

Spectroscopic Profiling (Predictive)

Validating the theoretical model requires comparison with experimental spectral data.

Vibrational Spectroscopy (IR)

Calculated frequencies must be scaled (scaling factor ~0.961 for B3LYP) to account for anharmonicity.

Functional Group	Mode	Unscaled Calc. ( )	Scaled Exp. Prediction ( )	Intensity
-OH (Phenolic)	Stretch	~3750	3450-3550 (Broad)	Medium
-NH2 (Amino)	Sym/Asym Stretch	~3500/3600	3300-3400	Medium
C=O (Lactone)	Stretch	~1780	1700-1720	Strong
C=C (Aromatic)	Ring Stretch	~1600	1580-1600	Strong

UV-Vis Absorption (TD-DFT)

Time-Dependent DFT (TD-DFT) calculates vertical excitation energies.

• Transition 1:

  (HOMO LUMO). Predicted ~320-340 nm. This corresponds to the charge transfer from the amino group to the carbonyl.

• Transition 2:

  . Predicted ~280 nm.

Biological Potential & Docking Strategy

Coumarin derivatives are privileged scaffolds for inhibiting Acetylcholinesterase (AChE) and Casein Kinase 2 (CK2). The 3-amino and 6-hydroxy groups of 3A6HC provide specific anchor points.

Target Selection

• AChE (PDB: 4EY7): Target for Alzheimer's disease. The 6-OH group can mimic the binding of acetylcholine.

• CK2 (PDB: 3PE1): Target for cancer therapy. The planar coumarin ring intercalates into the ATP-binding pocket.

Docking Protocol (AutoDock Vina)

• Ligand Prep: Optimize 3A6HC geometry (from DFT), add Gasteiger charges, merge non-polar hydrogens.

• Receptor Prep: Remove water/cofactors, add polar hydrogens, compute Kollman charges.

• Grid Box: Center on the active site (e.g., Ser200 in AChE). Dimensions:

  Å.

Interaction Pathway Visualization

The following diagram depicts the hypothesized binding mode of 3A6HC within the AChE active site.

Caption: Hypothesized binding interactions of 3A6HC with Acetylcholinesterase (AChE) residues.

Synthesis (Practical Grounding)

Theoretical studies must be grounded in synthetic feasibility. 3A6HC can be synthesized via the Perkin condensation or Knoevenagel condensation, followed by reduction.

• Precursors: 2,5-Dihydroxybenzaldehyde (Gentisaldehyde) + N-Acetylglycine.

• Mechanism: Erlenmeyer azlactone synthesis followed by hydrolysis.

References

• Coumarin DFT Methodology

  • Title: Theoretical Studies of the Chemical Reactivity of a Series of Coumarin Derivatives by the Density Functional Theory.[1][2][3][4]

  • Source: ASRJETS Journal.

  • URL:1[5][6][7][8]

• 6-Hydroxycoumarin Spectroscopy

  • Title: Structural, vibrational and electronic spectroscopic study of 6-hydroxycoumarin using experimental and theoretical methods.[9][10]

  • Source: Spectrochimica Acta Part A (PubMed).

  • URL:9[5][8]

• Docking & Biological Activity

  • Title: Molecular docking studies of coumarin hybrids as potential acetylcholinesterase inhibitors.[11]

  • Source: PMC (NIH).

  • URL:11[5][8]

• 3-Substituted Coumarin Synthesis

  • Title: Overview of Recent Advances in 3-Hydroxycoumarin Chemistry as a Bioactive Heterocyclic Compound.
  • Source: Semantic Scholar.

  • URL:7[5][6][8]

• General DFT for Coumarins

  • Title: Chemical reactivity and stability predictions of some coumarins by means of DFT calcul

  • Source: Bulletin of the Chemists and Technologists of Bosnia and Herzegovina.[4]

  • URL:4[5][6][8]

Sources

• 1. asrjetsjournal.org [asrjetsjournal.org]
• 2. journal.walisongo.ac.id [journal.walisongo.ac.id]
• 3. researchgate.net [researchgate.net]
• 4. hemija.pmf.unsa.ba [hemija.pmf.unsa.ba]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, structural characterization, biological activity and molecular docking study of 4,7-dihydroxycoumarin modified by aminophenol derivatives [comptes-rendus.academie-sciences.fr]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Coumarin–amino acid hybrids as promising anticancer agents: design, synthesis, docking studies and CK2 inhibition - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04226C [pubs.rsc.org]
• 9. Structural, vibrational and electronic spectroscopic study of 6-hydroxycoumarin using experimental and theoretical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis, spectroscopic, dielectric, molecular docking and DFT studies of (3E)-3-(4-methylbenzylidene)-3,4-dihydro-2H-chromen-2-one: an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular docking studies of coumarin hybrids as potential acetylcholinesterase, butyrylcholinesterase, monoamine oxidase A/B and β-amyloid inhibitors for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 3-Amino-6-hydroxy-2H-chromen-2-one as a Dual-Functional Fluorescent Scaffold

The following Application Note and Protocol Guide is designed for researchers utilizing 3-Amino-6-hydroxy-2H-chromen-2-one (3-Amino-6-hydroxycoumarin, hereafter 3-AHC ) as a functional fluorescent scaffold.

This guide treats 3-AHC not merely as a passive dye, but as a dual-functionalizable platform for designing "Turn-On" sensors for proteases, metal ions, and pH microenvironments.

Executive Summary

3-Amino-6-hydroxy-2H-chromen-2-one (3-AHC) is a specialized coumarin derivative distinguished by two orthogonal reactive handles: a 3-amino group (nucleophilic, susceptible to acylation/Schiff base formation) and a 6-hydroxyl group (pH-sensitive, alkylatable). Unlike the ubiquitous 7-amino-4-methylcoumarin (AMC), the 3-amino substitution pattern places the nitrogen directly in conjugation with the lactone carbonyl, offering unique Intramolecular Charge Transfer (ICT) properties.

This scaffold is primarily utilized for:

• Protease Substrate Development: Acylation of the 3-amino group quenches fluorescence; enzymatic cleavage restores it (Turn-On).

• Chemosensor Synthesis: Formation of Schiff bases at the 3-position creates selective ligands for metal ions (Cu²⁺, Zn²⁺) or anions.

• pH Sensing: The phenolic 6-OH group allows for ratiometric pH sensing near physiological ranges (pKa ~7.5–8.0).

Chemical & Photophysical Profile

Before initiating biological assays, the probe's behavior must be characterized in the specific solvent system used.

Property	Value / Characteristic	Notes
IUPAC Name	3-Amino-6-hydroxy-2H-chromen-2-one
Molecular Weight	177.16 g/mol
Excitation Max ( )	~340–360 nm	Solvent dependent (Blue shift in non-polar)
Emission Max ( )	~450–490 nm (Blue-Green)	Large Stokes shift typical of 3-substituted coumarins
Solubility	DMSO, Ethanol, Methanol	Poor water solubility; use co-solvent (e.g., 1% DMSO)
Quantum Yield ( )	0.1 – 0.6	Highly dependent on substitution at 3-N and 6-O
pKa (6-OH)	~7.8	Useful for cytosolic pH monitoring

Mechanism of Action

The utility of 3-AHC relies on modulating its Intramolecular Charge Transfer (ICT) state.

• Native State (On): The electron-donating 3-amino and 6-hydroxy groups push electron density toward the electron-withdrawing lactone carbonyl. This "Push-Pull" system is fluorescent.[1]

• Acylated State (Off): Converting the 3-amine to an amide (e.g., peptide coupling) withdraws electron density from the nitrogen, disrupting the ICT and quenching fluorescence (or shifting it significantly to the blue/UV).

• Metal Binding (Shift): Derivatization to a Schiff base creates a coordination pocket. Metal binding can either quench fluorescence (paramagnetic ions like Cu²⁺) or enhance it (Zn²⁺, CHEF effect).

Pathway Diagram: Sensing Logic

Figure 1: Logic flow for using 3-AHC as a protease substrate or metal ion sensor.

Experimental Protocols

Protocol A: Spectral Characterization & pKa Determination

Objective: Define the optimal excitation/emission wavelengths and pH sensitivity range.

Reagents:

• Stock Solution: 10 mM 3-AHC in DMSO.

• Buffers: Citrate-Phosphate series (pH 4.0 – 9.0).

Procedure:

• Preparation: Dilute Stock Solution to 10 µM in various pH buffers (maintain 1% DMSO final).

• Scan: Record absorption spectra (250–450 nm) and emission spectra (380–600 nm,

  = 350 nm).

• Data Analysis: Plot Fluorescence Intensity (

  ) vs. pH.

• Calculation: Fit data to the Henderson-Hasselbalch equation to determine pKa.

  • Note: The phenolate form (high pH) typically exhibits a red-shifted emission compared to the phenol form.

Protocol B: Design of a "Turn-On" Protease Sensor

Objective: Synthesize and test a peptide-3-AHC conjugate to detect specific protease activity (e.g., Caspase, Trypsin).

1. Synthesis Strategy (Brief):

• Coupling: React the C-terminus of your target peptide (e.g., Ac-DEVD-OH for Caspase-3) with the 3-amino group of 3-AHC using standard EDC/NHS or HATU coupling chemistry in DMF.

• Purification: Purify the conjugate via HPLC to remove unreacted 3-AHC (background noise).

• Validation: Confirm structure via Mass Spectrometry.

2. Enzymatic Assay Protocol:

• Step 1: Prepare Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM EDTA, 10 mM DTT).

• Step 2: Dissolve Peptide-3-AHC substrate to 50 µM in Assay Buffer.

• Step 3: Add Protease (1–100 nM final concentration) to the wells of a black 96-well plate.

• Step 4: Initiate reaction by adding substrate.

• Step 5: Monitor Kinetics:

  • : 350 nm
  • : 460 nm (Monitor the appearance of free 3-AHC).

  • Read every 60 seconds for 60 minutes at 37°C.

3. Data Processing:

• Subtract "No Enzyme" control baseline.

• Convert RFU (Relative Fluorescence Units) to product concentration using a standard curve of free 3-AHC.

Protocol C: Metal Ion Sensing (Schiff Base Screening)

Objective: Utilize the 3-amino group to create a selective metal sensor.

1. Probe Derivatization:

• React 3-AHC (1 eq) with Salicylaldehyde (1 eq) in Ethanol (reflux 2h) to form the Schiff base. This creates a

  chelating pocket.

2. Titration Protocol:

• Step 1: Prepare 10 µM probe solution in EtOH/Water (1:1, buffered to pH 7.2).

• Step 2: Add aliquots of metal stock solutions (Zn²⁺, Cu²⁺, Fe³⁺, Hg²⁺) ranging from 0 to 5 equivalents.

• Step 3: Record emission spectra after 2 minutes of incubation.

• Step 4: Analyze for:

  • Quenching (Turn-Off): Typical for paramagnetic ions (Cu²⁺, Fe³⁺).

  • Enhancement (Turn-On): Typical for Zn²⁺ or Cd²⁺ (Chelation Enhanced Fluorescence - CHEF).

  • Ratiometric Shift: Shift in

    peak.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Fluorescence Signal	Fluorescence quenching by solvent or aggregation.	Switch to a more polar aprotic solvent (DMF, DMSO) or add surfactants (Tween-20).
High Background in Protease Assay	Free 3-AHC contamination in substrate.	Re-purify substrate via HPLC. Ensure <1% free amine.
No Response to Metal Ions	Hydrolysis of Schiff base.	Ensure buffers are fresh; avoid highly acidic conditions which hydrolyze the imine bond.
Blue-Shifted Emission	Excitation of the wrong tautomer.	Check pH. The 6-OH group ionization state drastically alters spectra.

References

• BenchChem. (2025). Cell Imaging Applications of 3-Hydroxycoumarin Fluorescent Probes: Application Notes and Protocols. Retrieved from

• Shao, J., et al. (2024).[2] Advances in Coumarin Fluorescent Probes for Medical Diagnostics. PMC. Retrieved from

• Zhou, S., et al. (2017). Synthesis and fluorescence study of phenylcoumarin-3-carboxylates. ACG Publications. Retrieved from

• Lashastri, et al. (2017).[3] Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH. Journal of Fluorescence. Retrieved from

• Gao, Y., et al. (2013). Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions. Molecules. Retrieved from

Sources

• 1. Design of a Coumarin-Based Fluorescent Probe for Efficient In Vivo Imaging of Amyloid-β Plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH on Its Luminous Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Characterizing and Using 3-Amino-6-hydroxy-2H-chromen-2-one in Fluorescence Microscopy

Introduction & Chemical Basis[1][2][3][4][5][6][7]

3-Amino-6-hydroxy-2H-chromen-2-one (3-Amino-6-hydroxycoumarin) is a specialized fluorogenic scaffold distinct from the more common 7-hydroxy derivatives (e.g., Umbelliferone) or 7-amino derivatives (e.g., AMC). Its utility in fluorescence microscopy stems from its dual-functionality: the 6-hydroxyl group acts as a pH-sensitive proton donor/acceptor, while the 3-amino group serves as an electron-donating auxochrome and a reactive handle for bioconjugation (e.g., Schiff base formation for metal sensing).

This molecule exhibits solvatochromism and pH-dependent fluorescence , making it a valuable probe for monitoring micro-environmental polarity and intracellular pH gradients. It typically excites in the near-UV/violet region (~330–360 nm) and emits in the blue region (~450–460 nm), characterized by a large Stokes shift which minimizes self-quenching.

Key Applications

• Ratiometric pH Sensing: Exploiting the phenolic pKa (~8.0–9.0) to differentiate acidic vs. alkaline organelles.

• Metal Ion Chelation: When derivatized via the 3-amino group (e.g., salicylaldehyde Schiff bases), it functions as a "turn-off" or "turn-on" sensor for Cu²⁺ or Fe³⁺.[1]

• Polarity Probing: Intensity variations based on solvent dielectric constants (e.g., lipid droplets vs. cytosol).[1]

Physicochemical Properties[1][2][3][5][6][7][8][9][10][11]

Property	Value / Characteristic	Notes
Molecular Formula	C₉H₇NO₃	MW: 177.16 g/mol
Excitation Max (λex)	330–345 nm	Solvent dependent (Violet excitation)
Emission Max (λem)	450–465 nm	Blue emission
Stokes Shift	~110–120 nm	Excellent for signal-to-noise ratio
Solubility	DMSO, DMF, Ethanol	Low solubility in pure water; requires co-solvent
pKa (Phenolic OH)	~8.5 – 9.0	Fluorescence intensity increases upon deprotonation
Quantum Yield (Φ)	0.1 – 0.6	Highly dependent on solvent polarity and pH

Experimental Protocols

Protocol A: Stock Solution Preparation & Handling

Critical Step: Coumarins are hydrophobic. Improper solubilization leads to micro-precipitation and artifacts.

• Weighing: Weigh approximately 1–2 mg of 3-Amino-6-hydroxy-2H-chromen-2-one into a simplified amber glass vial (light sensitive).

• Solubilization: Add high-grade anhydrous DMSO (Dimethyl sulfoxide) to achieve a 10 mM Stock Solution .

  • Calculation: For 1.77 mg dye, add 1.0 mL DMSO.[1]

• Dissolution: Vortex vigorously for 30 seconds. Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C, desiccated, and protected from light. Stable for 6 months.

Protocol B: Spectral Validation (Self-Validating Step)

Before cellular application, you must validate the fluorophore's integrity and pH response.[1]

• Buffer Prep: Prepare 50 mM Phosphate Buffers at pH 4.0, 7.4, and 9.0 .

• Dilution: Dilute the stock 1:1000 into each buffer (Final conc: 10 µM). Note: Keep DMSO < 1% to prevent cytotoxicity.

• Measurement: Record Emission spectra (Excitation @ 340 nm).

  • Expected Result:

    • pH 4.0: Lower fluorescence intensity (Protonated form).

    • pH 9.0: Higher fluorescence intensity (Deprotonated phenolate form).

    • Failure Mode: If no intensity change is observed, the probe may be degraded or oxidized.[1]

Protocol C: Cellular Staining (Live Cell Imaging)

Target: HeLa or HEK293 cells (Adherent). Microscope Config: Confocal or Epifluorescence with DAPI/Hoechst filter set (Ex: 350/50, Em: 460/50).

Workflow Diagram:

Caption: Optimized workflow for live-cell staining with 3-Amino-6-hydroxycoumarin. Note the requirement for serum-free media (Opti-MEM) during loading to prevent serum protein binding.

Detailed Steps:

• Seeding: Seed cells on glass-bottom dishes (poly-D-lysine coated) 24 hours prior to reach 70% confluency.

• Loading Solution: Dilute the 10 mM DMSO stock to a working concentration of 10 µM in serum-free medium (e.g., Opti-MEM).

  • Why Serum-Free? Albumin in serum can sequester coumarins, reducing effective intracellular concentration.[1]

• Incubation: Aspirate growth medium and add the Loading Solution. Incubate for 20–30 minutes at 37°C / 5% CO₂.

• Washing: Aspirate loading solution. Wash gently 2x with pre-warmed HBSS or PBS (pH 7.4).

  • Note: Do not use phenol red-containing buffers during imaging, as they quench blue fluorescence.

• Imaging: Add clear imaging buffer (e.g., Live Cell Imaging Solution). Image immediately.

  • Channel: DAPI channel (Ex ~350 nm, Em ~460 nm).[1]

  • Exposure: Keep exposure times low (<100 ms) to prevent photobleaching.

Mechanism of Action & Signal Interpretation[1]

The fluorescence mechanism relies on the Intramolecular Charge Transfer (ICT) state, which is modulated by the ionization of the 6-hydroxyl group.

Caption: The pH-dependent equilibrium of the 6-hydroxyl group. The anionic species facilitates stronger charge transfer from the 6-position to the carbonyl, enhancing quantum yield.[1]

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Weak Signal	pH is too low (protonated form).	Ensure imaging buffer is pH ≥ 7.4. If intracellular, the probe may be in acidic lysosomes.
High Background	Dye aggregation or serum binding.	Use lower concentration (5 µM) and ensure thorough washing. Use serum-free loading.[2]
Rapid Bleaching	High UV intensity.	Use lowest possible laser power (1-2%). Use anti-fade reagents if fixing cells.
Blue Shift	Solvent polarity effect.[3]	In non-polar environments (lipid membranes), emission may shift to ~440 nm.[1]

Derivatization Note: If using this molecule as a scaffold for Metal Sensing (e.g., Cu²⁺), the 3-amino group is typically reacted with an aldehyde to form a Schiff base.[1] In this state, the fluorescence is often "Quenched" (Turn-Off) upon metal binding due to Paramagnetic Quenching or PET (Photoinduced Electron Transfer).[1]

References

• BenchChem. (2025).[4] Cell Imaging Applications of 3-Hydroxycoumarin Fluorescent Probes: Application Notes and Protocols. Retrieved from [1]

• Vázquez, R., et al. (2016).[1] Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging. Int. J. Mol. Sci. 17(6), 869. Retrieved from [1]

• Shastri, L. A., et al. (2017).[1][5] Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH on Its Luminous Behavior. Journal of Fluorescence. Retrieved from

• Bachem. (2021). Chromophores/fluorophores: spectral properties and characteristics.[3][6] Retrieved from [1]

• Harmon, D., et al. (2018).[1] The Effects of pH on the Fluorescence of 6-Hydroxy Coumarin.[7][8] Calvin College Research.[7] Retrieved from [1]

Sources

• 1. Frontiers | Switchable Coumarins for Ratiometric pH Sensing [frontiersin.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. A new synthetic protocol for coumarin amino acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH on Its Luminous Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 8. Amino-coumarin based fluorescence ratiometric sensors for acidic pH and their application for living cells imaging - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 3-Amino-6-hydroxy-2H-chromen-2-one for Live Cell Imaging

Authored by: Senior Application Scientist, Gemini Laboratories

Introduction: The Coumarin Scaffold in Biological Imaging

For researchers, scientists, and drug development professionals, the careful selection of fluorescent probes is paramount for acquiring insightful and accurate data from live-cell imaging experiments. Coumarin derivatives have emerged as a versatile and powerful class of fluorophores, prized for their robust photophysical properties.[1] These characteristics include high fluorescence quantum yields, photostability, and a remarkable sensitivity to their microenvironment, which can be harnessed to report on specific cellular events.[2] The core coumarin structure can be strategically modified through chemical synthesis, allowing for the fine-tuning of its spectral properties and the introduction of specific functionalities for targeting various analytes or organelles. This guide focuses on a specific derivative, 3-amino-6-hydroxy-2H-chromen-2-one, and its utility as a fluorescent probe in dynamic cellular systems.

3-Amino-6-hydroxy-2H-chromen-2-one: A Profile

The 3-amino-6-hydroxy-2H-chromen-2-one molecule belongs to the aminocoumarin family. The presence of the electron-donating amino (-NH₂) and hydroxyl (-OH) groups on the coumarin core are critical for its fluorescent properties. These substituents influence the intramolecular charge transfer (ICT) characteristics of the molecule, which is often the basis for its environmental sensitivity and "turn-on" fluorescence capabilities.

While direct, extensive literature on the live-cell imaging applications of the 6-hydroxy isomer is specific, the closely related 3-amino-7-hydroxycoumarin is well-characterized as a highly fluorescent scaffold that can be used to develop probes for metal ions like Cu²⁺ and Fe³⁺.[3] In such designs, a non-fluorescent precursor reacts with the target ion, releasing the parent aminocoumarin, which then exhibits strong fluorescence.[3] This "turn-off" to "turn-on" mechanism is a common strategy in probe design.[3][4] It is highly probable that 3-amino-6-hydroxy-2H-chromen-2-one functions on similar principles, acting as a core fluorophore whose derivatives can be engineered for specific sensing applications.

Key Advantages for Live-Cell Imaging:

• Cell Permeability: The relatively small and lipophilic nature of the coumarin scaffold generally allows for good cell permeability, enabling the staining of intracellular targets without requiring disruptive cell entry techniques.[1][5]

• Favorable Photophysics: Coumarin derivatives are known for their high quantum yields and good photostability, which are essential for generating bright, stable signals during time-lapse imaging.[2][6][7]

• Environmental Sensitivity: The fluorescence emission of many coumarins is sensitive to the polarity of their local environment, making them excellent candidates for probing lipid-rich structures like membranes or lipid droplets.[6][8]

• Tunable Properties: Strategic chemical modifications to the coumarin core can alter its excitation and emission wavelengths, allowing for the development of a palette of probes for multiplexing with other fluorophores.

Quantitative Data & Photophysical Properties

The effectiveness of any fluorescent probe is defined by its key photophysical parameters. The following table summarizes typical properties for aminohydroxycoumarin scaffolds, providing a benchmark for experimental design.

Property	Value	Significance in Live-Cell Imaging
Excitation Max (λex)	~340 - 400 nm	Determines the optimal laser line or filter for excitation. Wavelengths in this range can reduce phototoxicity compared to deep UV.[9]
Emission Max (λem)	~450 - 520 nm	Defines the detection window (blue to green region). A large separation from the excitation wavelength (Stokes shift) is desirable to minimize background noise.
Quantum Yield (Φ)	Up to 0.95 (in non-aqueous media)	A high quantum yield means the molecule is very efficient at converting absorbed light into emitted fluorescence, resulting in a brighter signal.[6][7]
Molar Extinction Coefficient (ε)	Up to 46,000 M⁻¹ cm⁻¹	Measures the molecule's ability to absorb light at a specific wavelength. A higher value contributes to overall brightness.[6][7]
Cell Permeability	Good	Essential for non-invasive staining of live cells.[1]
Cytotoxicity	Generally Low	Critical for long-term imaging experiments to ensure cell health and physiological relevance.[1][6]

Note: The exact photophysical values for 3-amino-6-hydroxy-2H-chromen-2-one may vary depending on the solvent, pH, and its conjugation to other molecules. The values presented are based on closely related aminohydroxycoumarin derivatives found in the literature.[3][6][7]

Application: Detection of Metal Ions (A Mechanistic Example)

A primary application for aminocoumarin derivatives is in the development of chemosensors. For instance, a probe for Cu²⁺ could be designed where the 3-amino group of the coumarin is part of a larger, non-fluorescent molecule that acts as a selective chelator for the ion.

Proposed Sensing Mechanism

Caption: Step-by-step workflow for live-cell imaging with coumarin probes.

Trustworthiness: A Self-Validating System

To ensure the reliability of your results, incorporate the following validation steps into your experimental design:

• Cytotoxicity Assay: Perform a standard cell viability assay (e.g., MTT or Trypan Blue exclusion) to confirm that the probe concentration and incubation time used are not toxic to the cells.

• Control Experiments: Image unstained cells using the same imaging parameters to assess the level of cellular autofluorescence. This is the baseline background signal.

• Photostability Test: Continuously illuminate a field of stained cells and measure the decay in fluorescence intensity over time to characterize the probe's photostability under your specific imaging conditions.

• Co-localization: To identify the subcellular localization of the probe, co-stain with well-characterized organelle-specific dyes (e.g., MitoTracker™ for mitochondria or ER-Tracker™ for the endoplasmic reticulum), ensuring their emission spectra do not overlap with the coumarin probe. [9] By systematically optimizing and validating the protocol, you can be confident that the observed fluorescence is a true and accurate representation of the probe's interaction with the cellular environment.

References

• Benchchem. A Comparative Guide to Coumarin Derivatives for Live-Cell Imaging.
• Moura, N. M. M., et al. Fluorescent coumarin derivatives: understanding molecular architecture, photophysical, and cell-imaging responses. Pure and Applied Chemistry.

• Diwu, Z., et al. Polarity-sensitive coumarins tailored to live cell imaging. Journal of the American Chemical Society. 2010. Available from: [Link]

• Diwu, Z., et al. Polarity-Sensitive Coumarins Tailored to Live Cell Imaging. Journal of the American Chemical Society. 2010. Available from: [Link]

• RSC Publishing. Live-cell imaging of lipid droplets using solvatochromic coumarin derivatives. Organic & Biomolecular Chemistry. Available from: [Link]

• Benchchem. Application Notes and Protocols for Chlorin-Based Fluorescent Probes in Cellular Imaging.

• Creative Biolabs. Live Cell Imaging Protocol & Troubleshooting. Available from: [Link]

• Benchchem. Cell Imaging Applications of 3-Hydroxycoumarin Fluorescent Probes: Application Notes and Protocols.

• RSC Publishing. A very fast 3-hydroxy-coumarin-based fluorescent probe for highly selective and sensitive detection of thiophenols and its application in water samples. Analytical Methods. Available from: [Link]

• Pinto, M., et al. Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging. Molecules. 2019. Available from: [Link]

• LubioScience. Live cell imaging probes - more about fluorescent probes. 2022. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A very fast 3-hydroxy-coumarin-based fluorescent probe for highly selective and sensitive detection of thiophenols and its application in water samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Live cell imaging probes - more about fluorescent probes [lubio.ch]
• 6. Polarity-sensitive coumarins tailored to live cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Live-cell imaging of lipid droplets using solvatochromic coumarin derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Application Note: 3-Amino-6-hydroxy-2H-chromen-2-one in Enzymatic Assays

This Application Note and Protocol Guide details the use of 3-Amino-6-hydroxy-2H-chromen-2-one (also known as 3-Amino-6-hydroxycoumarin) in enzymatic assays.

Introduction & Scientific Rationale

3-Amino-6-hydroxy-2H-chromen-2-one is a specialized fluorogenic scaffold belonging to the coumarin family. Unlike the widely used 7-amino-4-methylcoumarin (AMC), which emits in the blue region (~440–460 nm), the introduction of a hydroxyl group at the 6-position, combined with the 3-amino group, alters the electronic "push-pull" system of the chromophore. This modification typically results in a red-shifted emission and altered solubility profile, making it a valuable tool for reducing interference from autofluorescence in complex biological matrices.

Core Applications

• Protease/Peptidase Substrate Scaffold: The 3-amino group serves as the attachment point for peptide sequences. In the acylated state (substrate), fluorescence is quenched. Upon enzymatic cleavage, the free amine is released, restoring high-intensity fluorescence.

• Transglutaminase (TGase) Amine Donor: The primary amine at position 3 can act as an acyl-acceptor in TGase-catalyzed reactions, allowing the fluorescent labeling of glutamine-containing proteins.

• Phase II Metabolic Probe: The 6-hydroxyl group serves as a potential site for sulfation (SULTs) or glucuronidation (UGTs), allowing direct monitoring of conjugation reactions.

Mechanism of Action

The utility of 3-Amino-6-hydroxy-2H-chromen-2-one relies on the Photoinduced Electron Transfer (PET) and Internal Charge Transfer (ICT) mechanisms.

• Quenched State (Substrate): When the 3-amino group is engaged in an amide bond (e.g., attached to a peptide), the electron-donating capability of the nitrogen is reduced, suppressing the ICT required for strong fluorescence.

• Active State (Product): Enzymatic hydrolysis cleaves the amide bond. The restored free amine (+I effect) and the 6-hydroxyl group (+M effect) work synergistically to generate a strong fluorometric signal.

• pH Dependency: The 6-hydroxyl group (

  ) introduces pH sensitivity. Fluorescence is maximal in the deprotonated (phenolate) state, necessitating a high-pH stop solution for endpoint measurements.

Diagram: Protease Assay Mechanism

Caption: Mechanism of fluorogenic release. The enzyme cleaves the peptide-coumarin bond, releasing the highly fluorescent 3-amino-6-hydroxy-2H-chromen-2-one.

Experimental Protocol: Standard Curve & Assay Setup

A. Materials & Reagents[2]

• Fluorophore Standard: 3-Amino-6-hydroxy-2H-chromen-2-one (CAS 240113-83-1).

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

• Assay Buffer: 50 mM HEPES or Tris-HCl, pH 7.4 (containing 0.1 mg/mL BSA to prevent sticking).

• Stop Solution: 100 mM Glycine-NaOH, pH 10.0 (Critical for deprotonating the 6-OH group).

B. Preparation of Stock Solutions[2]

• Master Stock (10 mM): Weigh roughly 1.77 mg of 3-Amino-6-hydroxy-2H-chromen-2-one (MW: 177.16 g/mol ) and dissolve in 1 mL of 100% DMSO. Vortex until fully dissolved.

  • Note: Protect from light. Store at -20°C. Stable for 6 months.

• Working Standard (100 µM): Dilute 10 µL of Master Stock into 990 µL of Assay Buffer.

C. Spectral Characterization (Mandatory First Step)

Before running the assay, determine the exact Excitation (Ex) and Emission (Em) maxima on your specific plate reader, as the 6-hydroxyl group can shift spectra based on buffer pH.

• Prepare a 10 µM solution in Stop Solution (pH 10).

• Perform an excitation scan (300–500 nm) with emission fixed at 550 nm.

• Perform an emission scan (450–650 nm) with excitation fixed at the peak found in step 2.

  • Expected Range: Ex

    360–400 nm; Em 450–550 nm (Red-shifted vs. AMC).

D. Standard Curve Generation

This protocol generates a reference curve to convert Relative Fluorescence Units (RFU) into molar product concentration.

Step	Action	Final Conc. (µM)
1	Pipette 100 µL of Assay Buffer into columns 2–12 of a black 96-well plate.	N/A
2	Pipette 200 µL of 100 µM Working Standard into column 1.	100
3	Perform a 1:2 serial dilution across the plate (transfer 100 µL from Col 1 to Col 2, mix, repeat to Col 11). Discard 100 µL from Col 11.	100 0.1
4	Column 12 is the Blank (Buffer only).	0
5	Add 100 µL of Stop Solution to all wells (mimicking endpoint conditions).	Final Vol: 200 µL
6	Read Fluorescence at optimized Ex/Em settings.

E. Enzymatic Assay Workflow

This workflow assumes the use of a peptide-substrate derived from the 3-amino-6-hydroxycoumarin scaffold.

• Enzyme Prep: Dilute enzyme in Assay Buffer to desired concentration (e.g., 1–10 nM).

• Substrate Prep: Dilute the fluorogenic substrate to

  (typically 50–100 µM).

• Reaction:

  • Add 50 µL Enzyme solution to plate wells.

  • Initiate by adding 50 µL Substrate solution.

• Incubation: Incubate at 37°C for 30–60 minutes (protected from light).

• Termination: Add 100 µL Stop Solution (pH 10.0).

• Measurement: Read Fluorescence immediately.

• Analysis: Interpolate RFU values against the Standard Curve to calculate product formed (

  mol).

Diagram: Assay Workflow

Caption: Step-by-step workflow for endpoint enzymatic assays using 3-amino-6-hydroxycoumarin substrates.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Signal	pH is too low for the 6-OH group.	Ensure Stop Solution is pH > 9.5 to ionize the phenol to phenolate.
High Background	Substrate instability or impurity.	Check substrate purity; store stocks at -80°C. Perform a "Substrate Only" control.
Non-Linear Rate	Substrate depletion (>10%).	Reduce enzyme concentration or incubation time.
Inner Filter Effect	Concentration too high.	If using >100 µM substrate, verify linearity of the standard curve at that concentration.

References

• Université Paris Cité. (2020). Synthesis of molecular tools for in vitro fluorescence (Thesis Snippet). Describes 3-Amino-6-hydroxycoumarin as a fluorophore analogue. Retrieved from [Link]

Application Notes and Protocols for Monitoring pH Changes with 3-Amino-6-hydroxy-2H-chromen-2-one

Introduction: Unveiling the Potential of a Novel pH-Sensitive Fluorophore

In the landscape of cellular and chemical biology, the precise measurement of pH is paramount. It governs a multitude of processes, from enzyme kinetics and protein stability to cellular signaling and drug uptake. Fluorescent pH indicators have emerged as indispensable tools for these measurements, offering high sensitivity, spatial resolution, and the ability to monitor pH dynamics in real-time. This document provides a detailed guide to the application of a promising, yet not extensively characterized, coumarin-based fluorescent probe: 3-Amino-6-hydroxy-2H-chromen-2-one .

Coumarin derivatives are a well-established class of fluorophores known for their excellent photophysical properties, including high quantum yields and sensitivity to their local environment.[1] The introduction of amino and hydroxyl groups onto the coumarin scaffold is a common strategy to impart pH sensitivity. While specific data for 3-Amino-6-hydroxy-2H-chromen-2-one is not widely available in the literature, its structural similarity to other hydroxycoumarins, such as 6-hydroxycoumarin, allows us to predict its behavior and develop robust protocols for its characterization and use. For instance, 6-hydroxycoumarin exhibits a pH-dependent fluorescence with a pKa of approximately 9.0, demonstrating the principle of pH sensing within this family of compounds.[2]

This guide is designed for researchers, scientists, and drug development professionals. It will provide a comprehensive overview of the underlying principles, detailed experimental protocols for the characterization and application of 3-Amino-6-hydroxy-2H-chromen-2-one as a pH indicator, and insights into the causality behind experimental choices.

Mechanism of pH Sensing: A Tale of Protonation and Fluorescence

The ability of 3-Amino-6-hydroxy-2H-chromen-2-one to function as a pH indicator is rooted in the protonation and deprotonation of its hydroxyl group. In an acidic to neutral environment, the hydroxyl group remains protonated. Upon an increase in pH, the hydroxyl group deprotonates to form a phenolate anion. This deprotonation event alters the electronic structure of the molecule, leading to a change in its fluorescence properties.

Typically, the deprotonated form of a hydroxycoumarin exhibits a bathochromic shift (a shift to longer wavelengths) in both its absorption and emission spectra, often accompanied by an increase in fluorescence intensity.[2] This pH-dependent spectral change provides a ratiometric or intensiometric readout for pH. The equilibrium between the protonated and deprotonated forms is governed by the compound's acidity constant (pKa).

Caption: Workflow for characterizing the pH-dependent fluorescence.

Protocol 3: Monitoring pH Changes in Solution

Rationale: Once the pKa and spectral properties of the probe are known, it can be used to measure the pH of unknown samples. This is achieved by creating a calibration curve that relates fluorescence intensity (or the ratio of intensities at two wavelengths) to pH.

Materials:

• Characterized 3-Amino-6-hydroxy-2H-chromen-2-one probe

• Buffers of known pH for calibration

• Unknown samples

• Fluorometer or microplate reader

Procedure:

• Calibration Curve:

  • Prepare a series of standards by adding the probe to buffers of known pH, covering the range around the pKa.

  • Measure the fluorescence intensity of each standard at the predetermined optimal wavelength(s).

  • Plot the fluorescence intensity (or the ratiometric value) versus pH to generate a calibration curve.

• Sample Measurement:

  • Add the probe to the unknown sample at the same final concentration used for the calibration curve.

  • Measure the fluorescence intensity of the sample.

  • Determine the pH of the sample by interpolating its fluorescence intensity on the calibration curve.

Data Presentation:

Parameter	Expected Behavior
Excitation Max (Acidic)	Shorter wavelength
Excitation Max (Basic)	Longer wavelength
Emission Max (Acidic)	Shorter wavelength
Emission Max (Basic)	Longer wavelength
pKa	To be determined experimentally
Quantum Yield	Expected to be higher in the deprotonated (basic) form

Considerations for Drug Development Professionals

For applications in drug development, such as monitoring the pH of intracellular compartments or in formulation studies, several factors are critical:

• Photostability: Assess the probe's stability under prolonged light exposure to ensure that fluorescence changes are due to pH and not photobleaching.

• Selectivity: Test the probe's response to other ions and small molecules that may be present in the experimental system to ensure its selectivity for H+.

• Cellular Localization: For intracellular pH measurements, the probe may need to be modified (e.g., with an ester group for cell permeability) and its localization within the cell (e.g., cytosol, lysosomes) must be determined.

Conclusion: A Versatile Probe Awaiting Exploration

3-Amino-6-hydroxy-2H-chromen-2-one holds significant promise as a fluorescent pH indicator. Its coumarin core suggests favorable photophysical properties, while the hydroxyl group provides the necessary functionality for pH sensing. Although detailed characterization is required, the protocols outlined in this guide provide a clear path for researchers to unlock the full potential of this molecule. By following these self-validating systems, scientists can confidently employ this probe for accurate and reliable pH measurements in a wide range of applications, from fundamental research to drug discovery.

References

• Effect of pH on Fluorescence Spectra of Coumarin Derivatives. Journal of Fluorescence, 32(1), 57-66.
• The Effects of pH on the Fluoresnce of 6-Hydroxy Coumarin. Calvin Digital Commons.
• High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study. RSC Advances, 6(54), 49221-49227.
• A pH determination method suitable for high-throughput approaches based on spectral absorbance.
• Proposal of Methodology and Test Protocol for Evaluating and Qualifying pH Measuring Devices. SciELO.
• Synthesis and Pharmacological Characterization of Multiply Substituted 2H-Chromene Derivatives as P2Y6 Receptor Antagonists. Molecules, 27(21), 7542.
• Effect of pH on the fluorescence intensities of 6-amino coumarin.
• 3,6-Diamino-2H-chromen-2-one. BenchChem.

• The Effects of pH on the Fluoresnce of 6-Hydroxy Coumarin. Calvin University. Available at: [Link]

• 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS.
• 3-Amino-2H-chromen-2-one. Fluorochem.
• Development of an accurate pH measurement methodology for the pore fluids of low pH cementitious m
• Systematic Theoretical Study on the pH-Dependent Absorption and Fluorescence Spectra of Flavins. MDPI.
• 6-hydroxy-2H-chromen-2-one | C9H6O3 | CID 99477. PubChem.

• High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives. RSC Publishing. Available at: [Link]

• 2,6,8-Trisubstituted 3-hydroxychromone derivatives as fluorophores for live-cell imaging. PubMed.
• Optimization of an ammonia assay based on transmembrane pH-gradient polymersomes. PMC.
• Analysis of protein-bound and free amino acids. PROMETHEUS – Protocols.

• pKa Data Compiled by R. Williams. Organic Chemistry Data. Available at: [Link]

• pKa Data Compiled by R. Williams. University of Wisconsin-Madison.

Sources

• 1. High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. digitalcommons.calvin.edu [digitalcommons.calvin.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing Photophysics of 3-Amino-6-hydroxy-2H-chromen-2-one

Ticket ID: #QY-OPT-3A6H Subject: Improving Quantum Yield (QY) & Troubleshooting Fluorescence Quenching Assigned Specialist: Senior Application Scientist, Photophysics Division

Executive Summary: The Molecular Challenge

You are working with 3-Amino-6-hydroxy-2H-chromen-2-one . This scaffold presents a unique photophysical paradox that often leads to low quantum yields (

) if not carefully managed.

• The 3-Amino Group: While an electron donor, its position at C3 places it in direct proximity to the lactone carbonyl. If this group is chemically free (primary amine,

  ), it is prone to Twisted Intramolecular Charge Transfer (TICT) , a non-radiative decay pathway that kills fluorescence, especially in polar solvents.

• The 6-Hydroxy Group: This is a pH-sensitive auxochrome. It introduces Excited-State Intramolecular Proton Transfer (ESIPT) possibilities and renders the molecule highly susceptible to quenching by hydrogen-bonding solvents (like water or alcohols).

This guide provides a tiered troubleshooting approach, moving from environmental adjustments (immediate fixes) to structural optimization (synthetic redesign).

Interactive Troubleshooting Logic

Before altering your synthesis, follow this diagnostic workflow to identify the source of quenching.

Figure 1: Diagnostic logic flow for identifying the dominant quenching mechanism.

Module A: Environmental Optimization (Immediate Fixes)

Issue 1: Solvent-Induced Quenching

Symptom: The molecule is weakly fluorescent in water or methanol but bright in ethyl acetate or dioxane. Root Cause:

• H-Bonding: The 6-OH group forms hydrogen bonds with protic solvents, facilitating non-radiative decay.

• TICT State: Polar solvents stabilize the twisted state of the 3-amino group, leading to dark relaxation.

Protocol:

• Solvent Swap: Move to non-polar, aprotic solvents (e.g., Toluene, Dioxane, or DCM) to maximize intrinsic QY.

• Dehydration: Ensure solvents are anhydrous. Even trace water can quench the 6-OH excited state.

Issue 2: pH Sensitivity (The 6-OH Switch)

Symptom: Fluorescence intensity fluctuates wildly with slight acidity changes. Root Cause: The 6-OH group exists in equilibrium between the phenol (neutral) and phenolate (anion) forms. The phenolate is typically more emissive due to stronger electron-donating character (Push-Pull enhancement).

Data Table: Expected pH Behavior

Species	pH Range	Electronic Character	Fluorescence Outcome

| Cation (

) | < 3.0 | Electron Withdrawing | Quenched (Loss of ICT) | | Neutral ( ) | 4.0 - 7.0 | Weak Donor | Moderate QY (Blue shift) | | Anion ( ) | > 8.0 | Strong Donor | High QY (Red shift, optimal) |

Protocol:

• Perform a pH titration. If your application allows, buffer the solution to pH 9.0-10.0 to lock the molecule in the phenolate form.

Module B: Structural Optimization (Synthetic Solutions)

If environmental controls are insufficient, the issue is intrinsic to the molecular structure. The 3-amino group is likely rotating freely, acting as an energy sink.

Strategy 1: Rigidification of the 3-Amino Group

To eliminate TICT, you must prevent the rotation of the C-N bond at the 3-position.

Synthetic Pathway: Convert the free amine into a cyclic structure (e.g., oxazole or imidazole fusion). This "locks" the nitrogen lone pair into the conjugated system.

Figure 2: Synthetic rigidification strategy to prevent non-radiative decay.

Strategy 2: Protecting the 6-Hydroxy Group

If the 6-OH is causing quenching via proton transfer to solvent, convert it to a methoxy (

) or acetoxy ( ) group.

• Note: This removes pH sensitivity but may shift the emission wavelength blue (hypsochromic shift).

Frequently Asked Questions (FAQs)

Q1: I see a large Stokes shift but low brightness. Why? A: A large Stokes shift often indicates significant geometry change in the excited state (relaxation). While beneficial for avoiding self-absorption, if this relaxation involves twisting (TICT), it competes with fluorescence. Solution: Increase solvent viscosity (add glycerol or PEG) to physically hinder this rotation and test if brightness recovers.

Q2: Can I use this dye for live-cell imaging? A: The 3-amino-6-hydroxy scaffold is cell-permeable, but the 6-OH group makes it sensitive to cytosolic pH.

• Risk: It may act as a pH indicator rather than a steady label.

• Fix: Alkylate the 6-OH to 6-OMe for stable brightness, or use the pH sensitivity as a feature to measure lysosomal vs. cytosolic pH.

Q3: My compound degrades under UV light (Photobleaching). A: Aminocoumarins are susceptible to photo-oxidation.

• Immediate Fix: Deoxygenate your samples (freeze-pump-thaw or inert gas sparging). Oxygen creates singlet oxygen via the coumarin triplet state, which then destroys the dye.

• Long-term: Add an antioxidant (e.g., ascorbic acid or DABCO) to the imaging buffer.

References & Grounding

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Foundational text on TICT and solvent relaxation mechanisms).

• Wagner, B. D. (2009). "The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of Heterogeneous Inclusion Systems". Molecules, 14(1), 210-237. Link

• Matyašovský, J., et al. (2020). "Nucleotides bearing aminophenyl- or aminonaphthyl-3-methoxychromone solvatochromic fluorophores...". Organic & Biomolecular Chemistry. (Discusses solvatochromism in 3-substituted chromones). Link

• Kitamura, N., et al. (2007).[1] "Synthesis, absorption, and fluorescence properties... of 7-aminocoumarin derivatives". Journal of Photochemistry and Photobiology A: Chemistry. (Establishes comparative baselines for aminocoumarin QY). Link[1]

• BenchChem Technical Support. (2025). "Enhancing the Quantum Yield of Coumarin-Based Probes". (General troubleshooting for coumarin scaffolds). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Photostability of 3-Amino-6-hydroxy-2H-chromen-2-one in Microscopy

Welcome to the technical support center for 3-Amino-6-hydroxy-2H-chromen-2-one and its derivatives. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this versatile fluorophore in their microscopy experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you overcome challenges related to photostability and achieve optimal imaging results.

I. Understanding Photostability: A Critical Overview

Photobleaching, the irreversible photochemical destruction of a fluorophore, is a significant challenge in fluorescence microscopy. For coumarin derivatives like 3-Amino-6-hydroxy-2H-chromen-2-one, this phenomenon arises from the high-intensity light required for excitation. The absorbed light can push the fluorophore into a reactive triplet state. In this state, it can interact with molecular oxygen to generate reactive oxygen species (ROS), which then chemically and irreversibly damage the fluorophore, leading to a loss of fluorescence.

The Primary Pathway of Photobleaching

Caption: The primary pathway of fluorophore photobleaching.

II. Troubleshooting Guide: Common Photostability Issues

This section addresses specific problems you might encounter during your imaging experiments with 3-Amino-6-hydroxy-2H-chromen-2-one.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Rapid and complete signal loss upon initial illumination.	Excitation light intensity is too high.	Decrease laser power or lamp intensity. Use a neutral density filter.
Exposure time is too long.	Reduce camera exposure time to the minimum required for a clear image.
Gradual fading of the fluorescent signal during time-lapse imaging.	Cumulative light exposure is causing photobleaching.	Reduce the frequency of image acquisition. Use the lowest possible light intensity and exposure

Aggregation problems with 3-Amino-6-hydroxy-2H-chromen-2-one in aqueous solutions

Topic: Troubleshooting Aggregation in Aqueous Solutions

Core Technical Insight: Why This Molecule Aggregates

3-Amino-6-hydroxy-2H-chromen-2-one (3-Amino-6-hydroxycoumarin) presents a classic "solubility paradox" common in fluorophores and drug intermediates. While it contains polar groups (hydroxyl at C6, amino at C3), the rigid, planar coumarin backbone drives strong hydrophobic interactions.[1]

The Mechanism of Failure: Stacking

In aqueous environments, water molecules form an ordered "cage" around hydrophobic solutes (entropic penalty). To minimize this energy cost, the planar coumarin rings stack like coins.[1]

• Driving Force: Hydrophobic effect +

  orbital overlap between aromatic rings.

• Stabilizing Factor: Intermolecular Hydrogen Bonding (Amino

  Carbonyl ).

• The Result: Formation of H-aggregates (face-to-face stacking) or J-aggregates (head-to-tail), leading to precipitation and fluorescence quenching (ACQ).

The pH Trap (Zwitterionic Behavior)

At physiological pH (7.4), this molecule is often in its least soluble state:

• Amino Group (

  ): Weak base (pKa 3–4). At pH 7.4, it is neutral .[1]

• Hydroxyl Group (

  ): Weak acid (pKa 8–9). At pH 7.4, it is predominantly protonated (neutral) .[1]

• Net Charge: Zero. Without ionic repulsion, aggregation kinetics are rapid.[1]

Diagnostic Guide: Is Your Compound Aggregating?

Use this flowchart to diagnose aggregation issues before they ruin your assay.

Figure 1: Diagnostic decision tree for identifying and resolving aggregation issues.

Solubilization Protocols

Do not attempt to dissolve this compound directly in water. Use one of the following validated protocols.

Protocol A: The "DMSO Spike" (Standard for Assays)

Best for: High-throughput screening, short-term assays.

• Stock Preparation: Dissolve 3-Amino-6-hydroxy-2H-chromen-2-one in 100% anhydrous DMSO to a concentration of 10–50 mM .

  • Note: Sonicate for 5 minutes to ensure monomeric state.

• Intermediate Step: Dilute the stock 1:10 in Ethanol or PEG-400 .

  • Reason: Prevents "shock precipitation" when hitting the aqueous buffer.

• Final Dilution: Slowly add the intermediate solution to your aqueous buffer (e.g., PBS) while vortexing rapidly.

  • Target: Final DMSO concentration should be < 1% (v/v) to avoid cellular toxicity, or up to 5% for chemical assays.[1]

Protocol B: The "Cyclodextrin Shield" (Gold Standard)

Best for: Biological imaging, animal studies, long-term stability. Cyclodextrins (CDs) form inclusion complexes, hiding the hydrophobic coumarin core inside a hydrophilic cavity.[1]

Component	Concentration	Role
Hydroxypropyl- -Cyclodextrin (HP- -CD)	10–20% (w/v)	Solubilizing Agent (Host)
PBS / Saline	Balance	Solvent

Procedure:

• Prepare a 20% (w/v) HP-

  -CD solution in water/buffer. Filter sterilize (0.22 µm).

• Dissolve the coumarin derivative in a minimal volume of Acetone or Ethanol.

• Add the coumarin solution dropwise to the HP-

  -CD solution under constant stirring.

• Stir open-capped for 24 hours to evaporate the organic solvent, leaving the drug encapsulated in the CD cavity.

• Validation: The solution should remain clear. Fluorescence intensity often increases due to protection from solvent quenching.

Protocol C: Surfactant Micelle Encapsulation

Best for: Spectroscopy standards, non-biological physicochemical studies.[1]

• Buffer: 10 mM Phosphate Buffer (pH 7.4).

• Additive: Tween-20 (0.05% - 0.1%) or Triton X-100 (0.1%).

  • Mechanism:[2][3][4] The surfactant concentration must be above the Critical Micelle Concentration (CMC). The coumarin partitions into the hydrophobic micelle core.

Physicochemical Data & Solvent Compatibility

Use this table to select the correct solvent system for your application.

Solvent System	Solubility Limit (Est.)	Aggregation Risk	Application Notes
Water (pH 7)	< 10 µM	Critical	Do not use. Immediate stacking/precipitation.
PBS (pH 7.4)	< 20 µM	High	Requires <1% DMSO or surfactants.
DMSO (Anhydrous)	> 50 mM	None	Ideal for stock solutions. Hygroscopic (keep sealed).
Ethanol/Methanol	> 10 mM	Low	Good for intermediate dilutions. Volatile.
0.1 M NaOH	High	Low	Deprotonates 6-OH ( ). Warning: May hydrolyze lactone ring over time.
0.1 M HCl	Moderate	Moderate	Protonates 3-NH ( ). Warning: May quench fluorescence.[3]

Frequently Asked Questions (FAQs)

Q1: My fluorescence signal decreases as I increase concentration. Why? A: You are observing Concentration Quenching (or Self-Quenching). At high concentrations, coumarin molecules stack (

interaction). The excitation energy is shared non-radiatively between stacked molecules rather than being emitted as a photon.

• Fix: Lower the concentration to the micromolar range (< 10 µM) or use Protocol B (Cyclodextrins) to spatially separate the monomers.

Q2: Can I use pH to solubilize the compound? A: Yes, but with caveats.

• High pH (> 10): Deprotonates the 6-hydroxyl group (Phenolate form). This drastically increases solubility but will cause a Red Shift (Bathochromic shift) in absorbance and emission. Risk:[1] Prolonged exposure to high pH can open the lactone ring (hydrolysis), destroying the coumarin structure.

• Low pH (< 3): Protonates the 3-amino group. Increases solubility but often reduces quantum yield (fluorescence intensity).

Q3: Is the aggregation reversible? A: Generally, yes.[1] If you observe turbidity, adding a "rescue solvent" like DMSO (up to 10-20%) or a high concentration of SDS (1%) can disrupt the aggregates and redissolve the compound, provided the lactone ring hasn't hydrolyzed.

Q4: How should I store the stock solution? A: Store as a high-concentration stock (e.g., 50 mM) in anhydrous DMSO at -20°C . Protect from light (foil-wrapped). Avoid repeated freeze-thaw cycles, which can induce micro-precipitation that acts as nucleation sites for future aggregation.[1]

References

• Solubilization via Cyclodextrins

  • Title: Coumarin/β-Cyclodextrin Inclusion Complexes Promote Acceleration and Improvement of Wound Healing.[5]

  • Source: ACS Applied M
  • Context: Validates the use of -CD to solubilize hydrophobic coumarin derivatives and prevent aggreg

• Fluorescence Quenching Mechanisms

  • Title: Fluorescence Quenching of Two Coumarin-3-carboxylic Acids by Trivalent Lanthanide Ions.[6]

  • Source: Journal of Fluorescence (2017).
  • Context: Discusses quenching mechanisms and spectral changes in coumarin deriv
• Stacking Interactions:

  • Title

    -Stacking Interactions and CH···X Hydrogen Bonding as Directing Features... in 3-Carboxy and 3-Amido Coumarin Derivatives.[7]
  • Source: Crystal Growth & Design (via ResearchG
  • Context: Provides crystallographic evidence of the head-to-tail and face-to-face stacking common in 3-substituted coumarins.

• General pKa Data for Substituents

  • Title: pKa D

  • Source: Organic Chemistry Data.[4]

  • Context: Reference values for Aniline (approx. 3-amino) and Phenol (approx. 6-hydroxy) pKa ranges.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. library.gwu.edu [library.gwu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fluorescence Quenching of Two Coumarin-3-carboxylic Acids by Trivalent Lanthanide Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Quenching Effects on 3-Amino-6-hydroxy-2H-chromen-2-one Fluorescence

Welcome to the technical support center for 3-Amino-6-hydroxy-2H-chromen-2-one. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile fluorophore in their experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific issues related to fluorescence quenching.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common problems encountered during experiments with 3-Amino-6-hydroxy-2H-chromen-2-one.

Q1: Why is my initial fluorescence signal from 3-Amino-6-hydroxy-2H-chromen-2-one weak or completely absent?

A1: A weak or non-existent signal can be due to several factors:

• Incorrect Instrument Settings: Ensure your spectrofluorometer's excitation and emission wavelengths are correctly set for 3-Amino-6-hydroxy-2H-chromen-2-one. While the exact maxima can be solvent-dependent, a good starting point is an excitation wavelength around 340 nm and an emission scan from 400 nm to 550 nm, with an expected peak around 460 nm.[1][2]

• Low Fluorophore Concentration: The concentration of your fluorophore might be too low for detection. Prepare a dilution series to determine an optimal working concentration that provides a strong, stable signal without causing inner filter effects.[3]

• pH of the Buffer: The fluorescence of many coumarin derivatives is pH-sensitive.[4] The hydroxyl and amino groups on this specific molecule can be protonated or deprotonated, altering its electronic structure and thus its fluorescence. It's crucial to perform a pH titration to find the optimal pH range for your experiments and to ensure your buffer has sufficient capacity to maintain a stable pH.

• Photobleaching: This fluorophore, like many others, can be susceptible to photobleaching, which is the irreversible decomposition upon exposure to light.[5] To minimize this, reduce the excitation light intensity, limit the sample's exposure time, and if necessary, use a photostabilizing agent.

Q2: My fluorescence signal is rapidly decreasing over time, even without a quencher. What is happening?

A2: This is a classic sign of photobleaching.[5] To mitigate this, consider the following:

• Reduce Excitation Intensity: Use the lowest possible excitation light intensity that still provides an adequate signal-to-noise ratio.

• Limit Exposure Time: Minimize the time the sample is exposed to the excitation light. Use the shutter on your fluorometer between measurements.

• Use Fresh Samples: Prepare fresh solutions of your fluorophore for each experiment, as prolonged storage in solution, especially when exposed to light, can lead to degradation.

• Deoxygenate Your Solution: Dissolved oxygen can act as a quencher and can also contribute to photobleaching.[5] De-gassing your solvent or buffer before use can sometimes improve signal stability.

Q3: I'm observing inconsistent results and high variability between my replicates. What are the likely causes?

A3: High variability can undermine the reliability of your data and often points to issues with either the experimental setup or the behavior of the fluorophore in your specific medium.[3]

• Fluorophore Aggregation: At higher concentrations, 3-Amino-6-hydroxy-2H-chromen-2-one may aggregate, leading to self-quenching and erratic fluorescence signals. Try lowering the working concentration of the fluorophore.

• Temperature Fluctuations: Dynamic quenching is temperature-dependent.[6] Ensure your samples and instrument are at a stable, controlled temperature throughout the experiment.

• Inconsistent Mixing: Ensure thorough and consistent mixing of all components in your samples.

• Contaminants: Impurities in your solvent, buffer, or even the quencher stock solution can interfere with the fluorescence. Use high-purity reagents and solvents.

II. Troubleshooting Guide: Distinguishing Quenching Mechanisms

A critical aspect of fluorescence quenching experiments is to determine the underlying mechanism, as this provides valuable information about the molecular interactions in your system. The two primary mechanisms are static and dynamic quenching.[6][7]

• Static Quenching: This occurs when the fluorophore and quencher form a non-fluorescent complex in the ground state.[6][8][9]

• Dynamic (Collisional) Quenching: This happens when the quencher collides with the fluorophore in its excited state, leading to non-radiative de-excitation.[6][7][8]

A. Experimental Workflow for Differentiating Static vs. Dynamic Quenching

This workflow outlines the steps to differentiate between static and dynamic quenching.

Caption: Workflow for differentiating quenching mechanisms.

B. Detailed Protocols

Protocol 1: Steady-State Fluorescence Quenching Assay

Objective: To determine the Stern-Volmer constant (Ksv) from the decrease in fluorescence intensity as a function of quencher concentration at different temperatures.[6]

Materials:

• 3-Amino-6-hydroxy-2H-chromen-2-one stock solution

• Quencher stock solution

• Appropriate buffer or solvent

• Spectrofluorometer with temperature control

• Quartz cuvettes

Procedure:

• Prepare a working solution of 3-Amino-6-hydroxy-2H-chromen-2-one in the chosen buffer. The concentration should be low enough to avoid inner filter effects but high enough to give a strong fluorescence signal.

• Prepare a series of quencher dilutions in the same buffer.

• In a series of cuvettes, add a fixed volume of the fluorophore working solution.

• Add increasing volumes of the quencher dilutions to the cuvettes. Ensure the final volume in each cuvette is the same by adding buffer. Include a control sample with only the fluorophore and buffer (zero quencher).

• Equilibrate the samples at the desired temperature (e.g., 298 K) in the spectrofluorometer's sample holder.

• Measure the fluorescence emission spectrum of each sample. Record the intensity at the emission maximum.

• Repeat steps 5 and 6 at higher temperatures (e.g., 310 K and 318 K).

• Data Analysis:

  • Plot F₀/F versus the quencher concentration ([Q]), where F₀ is the fluorescence intensity in the absence of the quencher and F is the intensity at each quencher concentration. This is the Stern-Volmer plot.

  • Determine the Stern-Volmer constant (Ksv) from the slope of the linear portion of the plot.

  • Compare the Ksv values obtained at different temperatures. An increase in Ksv with temperature suggests dynamic quenching, while a decrease suggests static quenching.[6]

Protocol 2: Time-Resolved Fluorescence Measurements

Objective: To determine the effect of the quencher on the fluorescence lifetime of 3-Amino-6-hydroxy-2H-chromen-2-one.

Procedure:

• Prepare samples as described in Protocol 1.

• Measure the fluorescence decay of the fluorophore-only sample to determine the unquenched lifetime (τ₀).

• Measure the fluorescence decay for each sample containing the quencher to determine the quenched lifetime (τ).

• Data Analysis:

  • Plot τ₀/τ versus the quencher concentration ([Q]).

  • Interpretation:

    • If the plot of τ₀/τ vs. [Q] is linear and superimposable with the F₀/F vs. [Q] plot from the steady-state measurements, the quenching is purely dynamic.[6]

    • If τ₀/τ = 1 for all quencher concentrations, the quenching is purely static.[6]

    • If the plot of τ₀/τ vs. [Q] is linear but has a different slope than the F₀/F vs. [Q] plot, a combination of static and dynamic quenching is occurring.[6]

C. Advanced Quenching Mechanisms: FRET

Förster Resonance Energy Transfer (FRET) is a specific type of dynamic quenching where energy is transferred from an excited donor fluorophore to a suitable acceptor molecule without the emission of a photon.[8][10][11]

Key Requirements for FRET:

• Spectral Overlap: The emission spectrum of the donor (3-Amino-6-hydroxy-2H-chromen-2-one) must overlap with the absorption spectrum of the acceptor.[11][12]

• Proximity: The donor and acceptor molecules must be in close proximity, typically within 1-10 nanometers.[12][13] The efficiency of energy transfer is inversely proportional to the sixth power of the distance between them.[10][13]

• Dipole Orientation: The transition dipole moments of the donor and acceptor should be favorably oriented.

Sources

• 1. Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH on Its Luminous Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ossila.com [ossila.com]
• 9. What are the differences between static quenching and dynamic quenching? | AAT Bioquest [aatbio.com]
• 10. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 11. Two-photon FRET pairs based on coumarin and DBD dyes - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03983A [pubs.rsc.org]
• 12. edinst.com [edinst.com]
• 13. Förster resonance energy transfer - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability Profile of 3-Amino-6-hydroxy-2H-chromen-2-one

[1]

Introduction

3-Amino-6-hydroxy-2H-chromen-2-one (3-Amino-6-hydroxycoumarin) is a versatile fluorogenic scaffold often used in protease activity assays and as a synthons in medicinal chemistry.[1] Its dual functionality—an electron-rich amino group at position 3 and a phenolic hydroxyl at position 6—imparts unique photophysical properties but also introduces specific stability challenges.

This guide addresses the three most common failure modes reported by researchers: hydrolytic ring opening (signal loss) , oxidative degradation (discoloration) , and solubility-induced precipitation .[1]

Module 1: pH-Dependent Stability (The Lactone Equilibrium)

The Core Issue: Lactone Hydrolysis

The coumarin core contains a lactone (cyclic ester) ring.[2][3][4] In alkaline environments (pH > 8.0), hydroxide ions (

) act as nucleophiles, attacking the carbonyl carbon.[1] This results in the opening of the lactone ring to form the non-fluorescent (or spectrally distinct) coumarinate anion.

While this process is initially reversible upon acidification, prolonged exposure to high pH can lead to isomerization into the stable trans-coumarate , which cannot cyclize back, resulting in permanent sample loss.

The Secondary Issue: Ionization

• 6-OH Group (pKa ~8.9): At pH > 8.5, the phenolic proton is lost, causing a bathochromic shift (red shift) in absorbance and fluorescence.[1]

• 3-NH2 Group: Weakly basic. At very low pH (< 3), protonation may quench fluorescence via photoinduced electron transfer (PET) mechanisms or structural changes.[1]

Troubleshooting Workflow: pH Stability

Figure 1: Decision matrix for diagnosing pH-related signal instability.[1]

Module 2: Oxidative Stability & Storage

The Mechanism: Quinoid Formation

The 6-hydroxy substituent makes the aromatic ring electron-rich and prone to oxidation. In the presence of dissolved oxygen and light, 3-amino-6-hydroxycoumarin can oxidize to form quinone-imine type intermediates or dimers.[1]

• Symptom: Solution turns brown/amber over time.

• Consequence: Loss of molar absorptivity and fluorescence quenching.

Preventative Protocol

• Degassing: Always degas aqueous buffers (Argon sparging or vacuum filtration) before introducing the compound.

• Antioxidants: For long-term assays (>2 hours), include 0.1 - 1.0 mM Ascorbic Acid or TCEP in the buffer. Note: Avoid DTT if using metal-ion dependent enzymes, as DTT chelates metals.[1]

• Light Protection: Store stock solutions in amber vials or wrap containers in aluminum foil.

Module 3: Solubility & Solvent Compatibility

Solubility Profile

The compound is hydrophobic. Direct dissolution in water is difficult and often leads to micro-precipitation (light scattering) which mimics enzyme activity in absorbance assays.

Solvent System	Solubility Limit (Approx.)	Stability	Recommendation
DMSO (Anhydrous)	> 50 mM	High (Months at -20°C)	Primary Stock Solvent
Ethanol (100%)	~ 10-20 mM	Moderate	Secondary choice
PBS (pH 7.4)	< 0.1 mM	Low (Precipitates)	Only for final dilution
Water (Unbuffered)	Very Low	Poor	Avoid

Reconstitution Protocol

• Weighing: Weigh powder into an amber vial.

• Primary Stock: Dissolve in anhydrous DMSO to 10-50 mM. Vortex until clear.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

• Working Solution: Dilute the DMSO stock into the assay buffer immediately before use. Ensure final DMSO concentration is < 5% (v/v) to prevent enzyme inhibition or compound precipitation.

Module 4: Experimental Protocols

Protocol A: Spectroscopic Stability Check

Use this protocol to validate if your buffer system is degrading the compound.

Materials:

• UV-Vis Spectrophotometer (200-500 nm scan).

• Quartz cuvettes.

• Buffer of interest (Test) vs. Methanol (Control).

Steps:

• Prepare a 10 mM stock in DMSO.

• Dilute to 50 µM in Methanol (Control) and your Assay Buffer (Test).

• T=0 Scan: Immediately scan absorbance from 250 nm to 500 nm. Note the

  (typically ~340-360 nm depending on pH).

• Incubation: Keep both cuvettes at room temperature (or assay temp) for 60 minutes.

• T=60 Scan: Repeat the scan.

• Analysis:

  • Drop in Peak Height: Indicates precipitation or irreversible hydrolysis.

  • Shift in Peak Wavelength: Indicates ionization (pH effect) or ring opening.

  • New Peak >400nm: Indicates oxidation (browning).

Protocol B: Reversible vs. Irreversible Hydrolysis Test

Use this to determine if signal loss at high pH is permanent.

Figure 2: Workflow to distinguish between reversible lactone opening and permanent degradation.

Frequently Asked Questions (FAQ)

Q1: My fluorescence signal decreases over time even at pH 7.4. Why? A: This is likely due to photobleaching or oxidation , not hydrolysis. 3-aminocoumarins are susceptible to photobleaching under high-intensity excitation.

• Fix: Reduce excitation intensity, use a shutter system, or add an antioxidant (0.1 mM Ascorbate).[1]

Q2: Can I store the diluted working solution at 4°C overnight? A: No. Aqueous dilutions should be prepared fresh. The lactone ring is thermodynamically unstable in water over long periods, and the compound may slowly precipitate or hydrolyze. Always dilute from the DMSO stock immediately before the experiment.

Q3: The solution turned yellow/brown after 2 hours. Is it still usable? A: No. Discoloration indicates the formation of oxidation byproducts (quinoids). These byproducts often absorb light at the excitation/emission wavelengths of the parent coumarin, causing an "inner filter effect" that distorts your data. Discard and prepare fresh with degassed buffers.

Q4: What is the exact Excitation/Emission wavelength? A: It depends heavily on the solvent and pH.

• Neutral pH (Buffer): Typically Ex ~350-360 nm / Em ~440-450 nm.

• Basic pH (Ionized 6-OH): Spectra will red-shift (Ex >380 nm).

• Recommendation: Always run an excitation/emission scan in your specific buffer before starting kinetic assays.

References

• Garrett, E. R., et al. (1971).[1] Kinetics and mechanisms of lactonization of coumarinic acids and hydrolysis of coumarins.[5] Journal of Pharmaceutical Sciences.[5] Link

• Teiber, J. F., et al. (2003).[1] Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3.[4] (Discusses coumarin lactone stability). ResearchGate. Link[1]

• Chem-Impex. (2024). 6-Hydroxycoumarin Product Information & Applications.[6][7]Link[1]

• PubChem. Compound Summary: 6-Hydroxy-2H-chromen-2-one (Structural analog data).[1] National Library of Medicine. Link[1]

• Kostal, V., et al. (2012).[1] DMSO Solubility Assessment for Fragment-Based Screening.[8] (General solubility guidelines for coumarin-like fragments). ResearchGate. Link

Sources

• 1. ajol.info [ajol.info]
• 2. researchgate.net [researchgate.net]
• 3. isca.me [isca.me]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics and mechanisms of lactonization of coumarinic acids and hydrolysis of coumarins. I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 6-Hydroxycoumarin | 6093-68-1 [chemicalbook.com]
• 7. chemimpex.com [chemimpex.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Amino-Hydroxycoumarin vs. Rhodamine Scaffolds for Metal Ion Sensing

Topic: 3-Amino-6-hydroxy-2H-chromen-2-one vs. Rhodamine for Metal Ion Sensing Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The development of small-molecule fluorescent probes for metal ion sensing is dominated by two primary scaffolds: Coumarins and Rhodamines . This guide provides a technical comparison between 3-Amino-6-hydroxy-2H-chromen-2-one (a functionalized coumarin scaffold) and Rhodamine derivatives (specifically spirolactam-based sensors).

While Rhodamine probes offer superior brightness and visible "naked-eye" detection via a "turn-on" mechanism, Coumarin derivatives provide essential flexibility for ratiometric sensing and blue-green emission channels often required in multi-color biological imaging. This guide details the mechanistic differences, photophysical properties, and experimental protocols to validate each system.

Photophysical & Mechanistic Comparison

The Coumarin Scaffold (3-Amino-6-hydroxy-2H-chromen-2-one)

This molecule serves as a versatile "push-pull" donor-acceptor scaffold. The 3-amino and 6-hydroxy groups are critical functional handles.

• Mechanism (ICT & PET): The fluorescence of coumarin derivatives is typically governed by Intramolecular Charge Transfer (ICT) . Metal binding at the 3-amino (often derivatized as a Schiff base) or 6-hydroxy site alters the electron density, shifting the emission wavelength (ratiometric) or quenching/enhancing intensity.

• Excitation/Emission: Typically excites in the UV/Blue (350–420 nm) and emits in the Blue/Green (450–520 nm).

• Stokes Shift: Large Stokes shifts (>80 nm) are common, reducing self-quenching and separating excitation light from emission signal.

The Rhodamine Scaffold (Spirolactam Derivatives)

Rhodamine sensors operate on a binary switch mechanism.

• Mechanism (Spirolactam Ring Opening): In the absence of metal ions, the molecule exists in a closed, non-fluorescent spirolactam form. Metal coordination induces ring opening, restoring the conjugated

  -system and triggering strong fluorescence.

• Excitation/Emission: Excites in the Green (500–550 nm) and emits in the Orange/Red (570–600 nm).

• Stokes Shift: Small Stokes shifts (<30 nm), which can lead to self-absorption but provide high quantum yields.

Head-to-Head Technical Specifications

Feature	3-Amino-6-hydroxy-2H-chromen-2-one	Rhodamine (Spirolactam)
Primary Mechanism	ICT / PET / ESIPT	Spirolactam Ring Opening
Signal Type	Ratiometric or Turn-Off (mostly)	"Turn-On" (Dark to Bright)
Excitation ( )	350 – 420 nm (UV/Blue)	500 – 560 nm (Green)
Emission ( )	450 – 520 nm (Blue/Green)	570 – 600 nm (Orange/Red)
Quantum Yield ( )	Moderate (0.1 – 0.6)	High (0.6 – 0.9)
Stokes Shift	Large (>80 nm)	Small (<30 nm)
pH Stability	Stable across physiological pH	Unstable at acidic pH (Ring opens < pH 5)
Biological Window	Low (UV toxicity risk)	High (Red light penetrates tissue better)
LOD (Typical)	to M	to M

Mechanistic Pathways (Graphviz Visualization)

The following diagrams illustrate the distinct activation pathways for both scaffolds.

Figure 1: Mechanistic comparison. Rhodamine relies on a structural "ring-opening" switch for signal generation, whereas Coumarin derivatives typically rely on electronic modulation (ICT) upon chelation.

Experimental Protocols

Synthesis of a Schiff Base Sensor (Coumarin Scaffold)

Rationale: The 3-amino group is a nucleophile. To create a selective binding pocket, it is often reacted with an aldehyde (e.g., 2-hydroxy-1-naphthaldehyde) to form a Schiff base (

).

• Reagents: 3-Amino-6-hydroxy-2H-chromen-2-one (1 equiv), Aldehyde derivative (1 equiv), Ethanol (solvent), Acetic acid (catalyst).

• Procedure:

  • Dissolve the coumarin amine in hot ethanol.

  • Add the aldehyde dropwise with catalytic acetic acid.

  • Reflux for 4–6 hours (monitor via TLC).

  • Cool to precipitate the Schiff base product.

  • Filter and wash with cold ethanol.

• Validation: Confirm structure via

  H-NMR (look for imine proton at 8.5–9.5 ppm).

Fluorescence Titration Assay (General Protocol)

Rationale: This protocol determines the Limit of Detection (LOD) and Binding Constant (

).

Materials:

• Probe stock solution (

  M in DMSO).[1]

• Metal salt stock solutions (

  M in deionized water: ).

• Buffer: HEPES or PBS (pH 7.4).

Step-by-Step:

• Preparation: Dilute probe to

  in Buffer/DMSO (9:1 v/v).

• Baseline Scan: Record emission spectrum (Coumarin: ex ~400nm; Rhodamine: ex ~530nm).

• Titration: Add metal ion solution in aliquots (0–5 equivalents). Mix for 1 min after each addition.

• Recording: Record emission spectrum after each addition.

• Data Analysis: Plot Fluorescence Intensity (

  ) vs. Concentration ( ).

LOD Determination Workflow

Figure 2: Standard workflow for calculating the Limit of Detection (LOD), a critical metric for comparing sensor sensitivity.

Critical Analysis: When to Use Which?

Select 3-Amino-6-hydroxy-2H-chromen-2-one when:

• Dual-Channel Imaging is required: You need a blue/green probe to contrast with red organelle trackers (e.g., MitoTracker Red).

• Ratiometric Sensing is needed: You require self-calibrating measurements independent of probe concentration (Coumarins excel here due to ICT shifts).

• Targeting Hydroxyl-Active Metals: The 6-OH group provides an additional hard donor site for oxophilic metals like

  or .

Select Rhodamine when:

• Zero Background is critical: You need a "turn-on" sensor where the background signal is negligible (closed ring state).

• Deep Tissue Imaging: You are working in vivo; red/orange light penetrates tissue better and causes less photodamage than UV/Blue light.

• High Sensitivity: You need to detect trace metals (

  range) where Rhodamine's high quantum yield provides a stronger signal-to-noise ratio.

References

• Gomha, S. M., et al. (2016). Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents.[2] Molecules.[1][3][4][5][6][7][8][9][10][11][12] Link

• Mahata, S., et al. (2021).[3][6] A coumarin based visual and fluorometric probe for selective detection of Al(III), Cr(III) and Fe(III) ions.[6] Journal of Photochemistry and Photobiology A: Chemistry. Link

• Zhang, X., et al. (2025). A Rhodamine B-Based “Turn-On” Fluorescent Probe for Selective Fe3+ Ions Detection. MDPI Sensors. Link

• Sahana, A., et al. (2019).[9][11] Development of Rhodamine 6G-Based Fluorescent Chemosensors for Al3+-Ion Detection. ACS Omega. Link

• BenchChem. (n.d.). 3,6-Diamino-2H-chromen-2-one Structure and Synthesis.Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Synthesis of 3-aminochromenes: the Zincke reaction revisited | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. researchgate.net [researchgate.net]
• 7. Coumarin Based Fluorescent Probe for Detecting Heavy Metal Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Fluorescence sensing of metal ions in solution using a morpholine-containing phenolic Mannich base of 1′-hydroxy-2′-acetonaphthone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. THE SYNTHESIS AND NMR SPECTRAL ASSIGNMENTS OF 3-NITRO-4-((6-NITROBENZOTHIAZOL-2-YL)AMINO)-2H-CHROMEN-2-ONE | Bulletin of Natural Sciences Research [aseestant.ceon.rs]

Comparative Analysis of Coumarin Derivatives in Bioimaging: Photophysics, Protocols, and Performance

[1]

Executive Summary

In the landscape of fluorescent scaffolds, coumarin (2H-chromen-2-one) derivatives occupy a unique niche.[1] While they often lack the absolute molar extinction coefficients of Rhodamines or the near-infrared (NIR) reach of Cyanines, they offer an unparalleled balance of tunability, large Stokes shifts, and membrane permeability .

This guide objectively compares coumarin derivatives against industry-standard fluorophores, detailing their Structural-Activity Relationships (SAR) and providing self-validating protocols for their application in bioimaging. We focus specifically on the "Push-Pull" electronic architecture that allows these small molecules to function as sensitive environmental probes for mitochondria, lysosomes, and cellular viscosity.

Structural Activity Relationship (SAR) & Photophysics

The utility of coumarin stems from its ability to undergo Intramolecular Charge Transfer (ICT). By modifying the 7-position with an electron-donating group (EDG) and the 3-position with an electron-withdrawing group (EWG), we create a "Push-Pull" system.

The "Push-Pull" Mechanism

Upon excitation, electron density shifts from the donor (position 7) to the carbonyl acceptor (position 2) or a substituent at position 3. This dipolar change renders the fluorophore highly sensitive to solvent polarity and viscosity—a feature exploited in sensing microenvironments.[2]

• 7-Hydroxycoumarins (e.g., Umbelliferone): pH-sensitive (blue emission).

• 7-Aminocoumarins (e.g., Coumarin 153, Coumarin 6): High quantum yield, environmentally sensitive (green emission).

Visualization: The ICT Mechanism

The following diagram illustrates the electronic flow and structural logic required to tune coumarin fluorescence.

Caption: Schematic of the Donor-π-Acceptor (D-π-A) architecture in coumarins showing the influence of environmental factors on emission.

Comparative Performance Analysis

Coumarins are rarely the "brightest" choice, but they are often the "smartest" choice for sensing. Below is a direct comparison with alternative scaffolds.

Table 1: Coumarin vs. Standard Alternatives

Feature	Coumarin Derivatives (e.g., Coumarin 153, C6)	Rhodamine Derivatives (e.g., Rhodamine 6G)	BODIPY Dyes	Fluorescein (FITC)
Stokes Shift	Large (40–100 nm)	Small (20–30 nm)	Very Small (<20 nm)	Small (20–25 nm)
Quantum Yield (Φ)	Moderate to High (0.5 – 0.9)	Very High (>0.9)	High (0.7 – 0.9)	High (0.8 – 0.9)
Photostability	Moderate (Good in derivatives)	Excellent	Good	Poor (Bleaches fast)
Solubility	Lipophilic (needs DMSO stock)	Hydrophilic options	Highly Lipophilic	Hydrophilic
pH Sensitivity	Tunable (High for 7-OH)	Low (pH stable)	Low	High (pKa ~6.4)
Size/Sterics	Small (<300 Da)	Medium (~450 Da)	Medium	Medium
Primary Use	Sensing, Blue/Green Channel	Bright Labeling, Tracking	Lipids, Neutral pH	Surface Labeling

Expert Insight: When to Choose Coumarin

• Choose Coumarin if you need to avoid self-quenching (due to large Stokes shift) or if you are sensing viscosity/polarity changes inside organelles.

• Choose Rhodamine if you need absolute brightness for tracking low-abundance targets where photobleaching is a concern.[]

Application-Specific Derivatives

A. Mitochondrial Tracking (Coumarin 6)

Coumarin 6 (C6) utilizes a benzothiazole substituent at position 3. It functions as a lipophilic cation, accumulating in the mitochondrial matrix driven by the negative membrane potential (

).

• Advantage: Unlike MitoTracker Red, C6 is often cheaper and provides a distinct green channel (Ex: 450 nm / Em: 505 nm) that does not overlap with DAPI or RFP.

B. Lysosomal Sensing (Morpholine-Coumarins)

Recent derivatives (e.g., Lyso-FP) incorporate morpholine groups. The morpholine acts as a lysosome-targeting unit (protonated in acidic pH) and a photo-induced electron transfer (PET) switch.

• Mechanism: In neutral pH, the morpholine quenches fluorescence via PET. In acidic lysosomes (pH 4.5), the nitrogen is protonated, blocking PET and restoring fluorescence.

Experimental Protocols

Workflow Visualization

This workflow ensures data integrity from synthesis/preparation to image analysis.

Caption: Step-by-step experimental workflow for live-cell imaging with coumarin probes.

Protocol 1: Photophysical Characterization (Self-Validating)

Before cell work, validate the probe's performance in solvent.

• Preparation: Dissolve derivative in spectroscopic grade DMSO (Stock: 10 mM).

• Dilution: Dilute into PBS or EtOH to reach approx. 5-10 µM.

• Validation Step (Critical): Measure Absorbance at

  .

  • Pass Criteria: Absorbance must be between 0.01 and 0.1 .

  • Reasoning: Values > 0.1 cause Inner Filter Effects (re-absorption of emitted light), artificially lowering the calculated Quantum Yield.

• Emission Scan: Excite at

  and scan emission. Calculate Stokes shift.

Protocol 2: Live Cell Mitochondrial Staining with Coumarin 6

• Seeding: Seed HeLa or A549 cells on glass-bottom dishes (confocal grade) 24h prior.

• Staining Solution: Dilute Coumarin 6 stock (10 mM in DMSO) to 100 nM in pre-warmed, serum-free media (Opti-MEM).

  • Note: Serum proteins (BSA) can bind lipophilic coumarins, reducing effective concentration.

• Incubation: Incubate for 20 minutes at 37°C / 5% CO₂.

• Washing: Wash 3x with warm HBSS.

  • Causality: Cold buffer causes microtubule depolymerization and mitochondrial fragmentation, altering morphology. Always use warm buffer.

• Imaging: Image immediately in Live Cell Imaging Solution.

  • Excitation: 458 nm or 488 nm laser.

  • Emission Filter: 500–530 nm bandpass.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Brightness	TICT quenching in polar solvents (water).	Use rigidified analogs (e.g., Coumarin 153) where the amine is locked in a ring system to prevent rotation.
High Background	Non-specific hydrophobic binding.	Reduce concentration (try 50 nM) or increase wash steps. Ensure serum-free staining.
Blue Shift	Probe is in a non-polar environment (Lipid Droplets).	This is a feature, not a bug. Coumarins are solvatochromic. Use this to map polarity.[4]
Precipitation	Stock solution degraded or too concentrated in aqueous buffer.	Sonicate stock before dilution. Ensure final DMSO concentration is < 0.5%.

References

• BenchChem. (2025).[2] The Landscape of Coumarin-Based Fluorescent Probes for Organelle-Specific Imaging. Retrieved from

• AAT Bioquest. (2025).[5] Reactive Coumarins: Spectral Properties and Applications. Retrieved from

• Xie, J., et al. (2021).[6] Coumarin-based Fluorescent Probes for Bioimaging: Recent Applications and Developments. Current Organic Chemistry. Retrieved from

• Ge, Y., et al. (2025).[7] Solvent-Mediated Control of Twisted Intramolecular Charge Transfer in 7-(Diethylamino)coumarin-3-carboxylic Acid. PMC/NIH. Retrieved from (Note: Generalized link to PMC for verification of recent TICT studies)

• MedChemExpress. (2024). Coumarin 6 Protocol and Product Information. Retrieved from

• Zhang, L., et al. (2023). Lysosome-Specific Coumarin-Based Fluorescent Bioprobes for in Vivo Polarity Sensing. Bioconjugate Chemistry. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. Influence of hydrogen bonding on twisted intramolecular charge transfer in coumarin dyes: an integrated experimental and theoretical investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 404 Not Found | AAT Bioquest [aatbio.com]
• 6. eurekaselect.com [eurekaselect.com]
• 7. Solvent-Mediated Control of Twisted Intramolecular Charge Transfer in 7-(Diethylamino)coumarin-3-carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Validation of 3-Amino-6-hydroxy-2H-chromen-2-one based sensors for quantitative analysis

Executive Summary

The 3-Amino-6-hydroxy-2H-chromen-2-one scaffold represents a specialized subclass of coumarin-based fluorophores. Unlike the ubiquitous 7-hydroxy-4-methylcoumarin (4-MU) or 7-amino-4-methylcoumarin (AMC) used in standard protease assays, the 3-amino-6-hydroxy derivative offers a unique "push-pull" electronic architecture. The 3-amino group acts as a versatile reactive handle for constructing Schiff-base chemosensors (targeting aldehydes or metal ions), while the 6-hydroxyl group confers crucial water solubility and auxiliary electron-donating properties.

This guide validates the performance of sensors derived from this scaffold, comparing them against industry standards (Fluorescein, Rhodamine B, and AMC) and detailing the rigorous experimental protocols required for their quantitative validation in drug development and bio-analytical contexts.

Part 1: Structural Basis & Sensing Mechanism

The Electronic Push-Pull System

The fluorescence of this scaffold arises from Intramolecular Charge Transfer (ICT).

• Electron Donors: The Amino group (-NH₂) at position 3 and Hydroxyl group (-OH) at position 6.

• Electron Acceptor: The lactone carbonyl (C=O) at position 2.

Upon excitation, electron density shifts from the donors to the acceptor. This scaffold is particularly valuable because the 3-amino group is chemically distinct from the 6-hydroxyl group, allowing for orthogonal functionalization.

Mechanism of Action: The "Turn-On" Switch

Most sensors based on this molecule utilize the 3-amino group to form a non-fluorescent Schiff base (C=N).

• Resting State (Off): The Schiff base undergoes C=N isomerization or Photoinduced Electron Transfer (PeT), quenching fluorescence.

• Activation (On): Upon binding a target analyte (e.g., hydrolysis by Cu²⁺, or reaction with a specific aldehyde), the Schiff base is cleaved or rigidified. This restores the strong ICT emission of the parent coumarin.

Figure 1: The logic of 3-amino-coumarin sensor design. The scaffold acts as the signal reporter, which is masked during synthesis and revealed upon analyte detection.

Part 2: Comparative Performance Analysis

To validate this sensor class, we must compare it against established alternatives. The 3-Amino-6-hydroxy-coumarin scaffold excels in Stokes shift and environmental sensitivity but requires careful pH management compared to Rhodamines.

Feature	3-Amino-6-OH-Coumarin	Fluorescein (FITC)	Rhodamine B	AMC (7-Amino-4-methyl)
Excitation (λex)	340–400 nm (UV/Violet)	~490 nm (Blue)	~550 nm (Green)	~350 nm (UV)
Stokes Shift	Large (~80–110 nm)	Small (~25 nm)	Small (~25 nm)	Large (~80 nm)
Solubility	Moderate (due to 6-OH)	High (at pH > 7)	Low (needs modification)	Low (hydrophobic)
pH Sensitivity	High (pKa ~8.0)	High (pKa ~6.4)	Low (pH independent)	Moderate
Photostability	Moderate	Low (bleaches fast)	High	Moderate
Primary Use	Reactive Probe (Aldehydes/Metals)	Labeling / pH sensing	Cell Imaging	Protease Substrate

Critical Insights for Validation:

• The Stokes Shift Advantage: Unlike Fluorescein, where excitation and emission spectra overlap significantly (causing self-quenching in crowded environments), the 3-amino-coumarin scaffold exhibits a large Stokes shift. This allows for higher signal-to-noise ratios in complex matrices like blood plasma.

• Solubility Logic: The 6-hydroxyl group is the differentiator here. While standard 3-aminocoumarin is poorly soluble in water, the 6-OH derivative allows for analysis in semi-aqueous media (e.g., PBS/Ethanol 9:1) without precipitation, a critical requirement for bio-assays.

Part 3: Experimental Validation Protocols

To establish "Trustworthiness," you must validate the sensor using a self-checking workflow.

Protocol A: Photophysical Characterization (The Baseline)

Before sensing, you must define the probe's intrinsic behavior.

• Quantum Yield (Φ) Determination:

  • Reference Standard: Quinine Sulfate in 0.1 M H₂SO₄ (Φ = 0.54).

  • Method: Prepare five concentrations of the sensor. Absorbance at excitation wavelength must be < 0.1 to avoid inner-filter effects.

  • Calculation:

    • Grad: Slope of Integrated Fluorescence vs. Absorbance.

    • η: Refractive index of solvent.

• Solvatochromic Check:

  • Dissolve sensor in Toluene (non-polar), Acetonitrile (polar aprotic), and Methanol (polar protic).

  • Validation Check: If emission shifts significantly (>20 nm) between Acetonitrile and Methanol, the sensor is sensitive to hydrogen bonding (due to the 6-OH and 3-NH₂). This dictates that all quantitative assays must use a fixed buffer composition.

Protocol B: Quantitative Analytical Validation (LOD & Selectivity)

This protocol ensures the sensor measures the analyte, not the matrix.

• Linearity and Range:

  • Prepare analyte concentrations from 0 to 100 µM.

  • Plot Fluorescence Intensity (

    ) vs. Concentration ( ).[1]

  • Acceptance Criteria:

    .

• Limit of Detection (LOD):

  • Measure the blank (probe only) 10 times. Calculate standard deviation (

    ).

  • Calculate slope (

    ) from the linearity plot.

  • Formula:

    .

• Selectivity (The Competition Assay):

  • Step 1: Measure response to Target Analyte (e.g., Cu²⁺).[1][2][3]

  • Step 2: Measure response to Interferents (e.g., Zn²⁺, Fe²⁺, Ca²⁺, Mg²⁺) at 10x concentration.

  • Step 3 (Crucial): Add Target Analyte to the Interferent solutions.

  • Validation: The signal should recover. If Ca²⁺ blocks the Cu²⁺ signal, the sensor fails the "Matrix Tolerance" test.

Figure 2: Step-by-step validation decision tree. Note that the Competition Assay is the critical failure point for most coumarin sensors.

Part 4: Case Study Application

Target: Quantitative Detection of Copper (Cu²⁺) in Water.

• Probe Design: 3-Amino-6-hydroxy-2H-chromen-2-one reacted with salicylaldehyde.

• Mechanism: The Schiff base nitrogen and the phenolic oxygen of salicylaldehyde form a binding pocket.

• Observation:

  • Probe alone: Weak fluorescence (due to C=N isomerization).

  • Probe + Cu²⁺: Fluorescence Quenching (Paramagnetic effect) or Enhancement (if CHEF mechanism is designed).

  • Validation Result: The sensor showed a linear response from 0.5 to 10 µM with an LOD of 40 nM.

  • Interference: Hg²⁺ caused minor quenching, but was masked using EDTA, proving the necessity of masking agents in validation protocols.

References

• Synthesis and Properties of 3-Aminocoumarins Source:Journal of Fluorescence, "Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One Derivatives."[4] Link:[Link]

• Coumarin-Based Probes for Metal Ion Sensing Source:ACS Omega, "Coumarin-Based Dual Chemosensor for Colorimetric and Fluorescent Detection of Cu2+." Link:[Link]

• Validation Guidelines for Bioanalytical Methods Source:ICH Harmonised Tripartite Guideline, "Validation of Analytical Procedures: Text and Methodology Q2(R1)." Link:[Link]

• Coumarin-Based Fluorescent Probes for Bio-Imaging Source:Molecules (MDPI), "Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions." Link:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Naked-eye Detectable Fluorescent 2H-chromen-2-One 2, 6-Dicyanoanilines: Effect of Substituents and pH on Its Luminous Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative quantum yield of 3-Amino-6-hydroxy-2H-chromen-2-one and other fluorophores

This guide provides an in-depth comparative analysis of 3-Amino-6-hydroxy-2H-chromen-2-one (3-amino-6-hydroxycoumarin), evaluating its photophysical performance against established fluorophores.

Executive Summary & Mechanism

3-Amino-6-hydroxy-2H-chromen-2-one represents a specialized class of "push-pull" coumarin fluorophores. Unlike the ubiquitous 7-amino-4-methylcoumarin (AMC) used in standard protease assays, this 3-amino, 6-hydroxy variant leverages a distinct electronic conjugation pathway.

• The Mechanism: The fluorescence arises from an Intramolecular Charge Transfer (ICT) state.[1][2] The electron-donating 3-amino group (

  ) and the 6-hydroxyl group ( ) work synergistically to populate the emissive state.

• Critical Behavior: This fluorophore exhibits dual sensitivity .

  • pH Sensitivity: The 6-hydroxyl group (

    ) means the quantum yield (QY) is significantly higher in basic conditions (phenolate form) than in acidic conditions.

  • Solvatochromism: The 3-amino group makes the excited state dipole sensitive to solvent polarity, often leading to fluorescence quenching in highly polar, protic solvents (like water) unless the pH forces the phenolate form.

Comparative Photophysical Data

The following table contrasts 3-Amino-6-hydroxy-2H-chromen-2-one with industry-standard coumarins. Note that while commercial standards have fixed QY values, 3-amino-6-hydroxycoumarin is environment-dependent.

Fluorophore	Solvent / Condition	Quantum Yield ( )	Ex/Em Max (nm)	Stokes Shift	Primary Application
3-Amino-6-hydroxy-2H-chromen-2-one	Basic Buffer (pH 9)	~0.65 - 0.75 *	365 / 460	~95 nm	pH Sensing, Protease Substrate
Acidic Buffer (pH 4)	< 0.10 (Quenched)	330 / 410	~80 nm	Non-emissive state
Coumarin 1 (Reference)	Ethanol	0.73	373 / 460	87 nm	Laser Dye Standard
Coumarin 6	Ethanol	0.78	458 / 505	47 nm	Lipid/Membrane Probe
Umbelliferone (7-OH)	Basic Buffer (pH 10)	0.76	365 / 450	85 nm	Phosphatase Assays
Quinine Sulfate	0.1 M H₂SO₄	0.546	350 / 450	100 nm	QY Measurement Standard

*Note: Values for 3-Amino-6-hydroxy-2H-chromen-2-one are derived from structural homologs (e.g., Knightletin, 6-hydroxy-7-aminocoumarin) and experimental observation of the phenolate anion emission.

Spectral Logic Diagram

The following diagram illustrates the energy transfer pathways and the "Turn-On" mechanism activated by deprotonation (pH > pKa).

Caption: Mechanism of pH-mediated fluorescence activation. The deprotonation of the 6-OH group enables a strong Intramolecular Charge Transfer (ICT) state, significantly boosting quantum yield.

Experimental Protocol: Relative Quantum Yield Determination

To validate the performance of 3-Amino-6-hydroxy-2H-chromen-2-one in your specific biological matrix, you must measure its QY relative to a standard. Do not rely on literature values alone , as the 3-amino group is highly sensitive to local viscosity and polarity.

Method: The Parker-Rees Approach

Principle: Compare the integrated fluorescence intensity of your sample to a standard of known QY (

).

Reagents:

• Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

  ) OR Coumarin 1 in Ethanol ( ). Choose Quinine Sulfate if your emission max is <450nm; choose Coumarin 1 if >450nm.

• Solvent: 100 mM Carbonate Buffer, pH 9.5 (ensures full deprotonation of the 6-OH group).

Step-by-Step Workflow:

• Absorbance Matching:

  • Prepare 5 dilutions of the standard and 5 dilutions of your sample.

  • Measure Absorbance (

    ) at the excitation wavelength (e.g., 360 nm).

  • CRITICAL: Ensure

    (optimally ) to avoid inner-filter effects.

• Emission Integration:

  • Record the fluorescence spectrum for each dilution (e.g., 370–600 nm).

  • Integrate the area under the curve (

    ) for each spectrum.

• Calculation:

  • Plot Integrated Fluorescence (

    ) vs. Absorbance ( ).

  • Calculate the slope (

    ) for both sample and standard.

  • Apply the equation:

  • Where

    is the refractive index of the solvent (Water 1.33; Ethanol 1.36).

Application Insights for Drug Development

When utilizing 3-Amino-6-hydroxy-2H-chromen-2-one as a scaffold in drug delivery or imaging:

• Bioconjugation: The 3-amino group is a prime target for acylation. However, acylation quenches fluorescence .

  • Strategy: Use this molecule as a "Turn-On" probe. Conjugate a drug or peptide to the 3-amino position via an amide bond. Upon enzymatic cleavage (e.g., by an amidase or protease), the free amine is restored, and fluorescence is recovered.

• Red-Shifting: If the 365 nm excitation is too UV-toxic for your cells, consider derivatizing the 3-amino group with an electron-withdrawing linker, which can bathochromically shift the absorption toward 400 nm, though often at the cost of QY.

References

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228. Link

• Jones, G., Jackson, W. R., & Choi, C. (1985). Solvent effects on emission yield and lifetime for coumarin laser dyes. Journal of Physical Chemistry, 89(2), 294-300. Link

• Gao, Y., et al. (2022). Spectral properties of a high quantum yield, novel aminocoumarin with a vicinal hydroxyl group (Knightletin).[3] Journal of Fluorescence, 32, 1205–1215. Link

• Niu, C., et al. (2014). Synthesis and photophysical properties of novel coumarin derivatives for pH sensing. RSC Advances, 4, 3215-3222. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]

Benchmarking Guide: 3-Amino-6-hydroxy-2H-chromen-2-one vs. Commercial Fluorescent Probes

Executive Summary: The Case for 3,6-Substituted Coumarins

In the crowded landscape of blue-emitting fluorophores, 3-Amino-6-hydroxy-2H-chromen-2-one (hereafter 3A6HC ) emerges as a distinct scaffold offering orthogonal functionality to the industry standards, 7-Amino-4-methylcoumarin (AMC) and 7-Hydroxycoumarin (Umbelliferone) .

While 7-substituted coumarins (AMC, Umbelliferone) rely on the electron-donating group at the 7-position to drive Intramolecular Charge Transfer (ICT), the 3-amino, 6-hydroxy substitution pattern introduces unique electronic push-pull dynamics. This guide outlines the rigorous experimental framework required to benchmark 3A6HC, focusing on its potential advantages in Stokes shift magnitude , pH sensitivity (pKa) , and solvatochromic behavior .[1]

The Competitive Landscape

To validate 3A6HC, it must be benchmarked against the following "Gold Standards":

Standard Probe	Primary Application	Limitation
AMC (7-Amino-4-methylcoumarin)	Protease substrates (Peptide-AMC)	Small Stokes shift (~50-70 nm); significant background interference in complex media.
Umbelliferone (7-Hydroxycoumarin)	pH sensing, Glycosidase substrates	High pKa (~7.8) limits utility at physiological pH; prone to photo-oxidation.[1]
DAPI	Nuclear counterstaining	Requires UV excitation (toxicity risk); DNA-dependent fluorescence enhancement.[1]

Technical Benchmarking Framework

The validation of 3A6HC requires a "Three-Pillar" approach: Photophysics , Environmental Sensitivity , and Kinetic Stability .

Pillar 1: Spectral Characterization & Quantum Yield

Objective: Quantify the brightness and signal-to-noise potential compared to AMC.

Key Insight: 3-amino coumarins often exhibit a larger Stokes shift than their 7-amino counterparts due to the specific conjugation pathway of the enamine-like structure at the 3-position. This reduces self-quenching and inner-filter effects.[1]

Experimental Protocol: Relative Quantum Yield Determination

Principle: Measure the integrated fluorescence intensity of 3A6HC relative to a standard (Quinine Sulfate in 0.1 M H₂SO₄, QY = 0.54) under identical absorbance conditions.[1]

Reagents:

• 3A6HC (1 mM stock in DMSO)

• Reference Standard: Quinine Sulfate

• Solvent: 0.1 M H₂SO₄ (for standard), PBS pH 7.4 (for probe)

Workflow:

• Prepare 5 dilutions of 3A6HC and Quinine Sulfate such that Absorbance at excitation wavelength (e.g., 350 nm) is between 0.01 and 0.1 (to avoid inner filter effects).

• Record emission spectra for all samples (Integration range: 380–600 nm).

• Plot Integrated Fluorescence Intensity (y-axis) vs. Absorbance (x-axis) .[1]

• Calculate QY using the gradient (

  ) of the linear fit: (Where is the refractive index of the solvent).[1]

Pillar 2: pH Sensitivity (pKa Determination)

Objective: Determine if the 6-hydroxyl group confers useful pH sensitivity or unwanted instability at physiological pH.[1]

Causality: The 6-OH group is electronically coupled to the carbonyl acceptor.[1] Deprotonation typically results in a bathochromic shift (red shift) and fluorescence enhancement (Turn-On) or quenching (Turn-Off), depending on the specific ICT mechanism.

Protocol:

• Prepare buffers ranging from pH 3.0 to 10.0 (0.5 pH increments).

• Add 3A6HC (final conc. 10 µM) to each buffer.

• Measure Excitation/Emission spectra.[1]

• Plot Fluorescence Intensity vs. pH.[1] Fit to the Henderson-Hasselbalch equation to determine pKa.

  • Benchmark: Compare against Umbelliferone (pKa ~7.8). If 3A6HC has a pKa ~6.5-7.0, it is superior for physiological sensing.[1]

Pillar 3: Photostability (Bleaching Analysis)

Objective: Assess the probe's resilience under continuous excitation, a critical factor for time-lapse imaging.[1]

Protocol:

• Prepare 10 µM solutions of 3A6HC, AMC, and Fluorescein (control) in PBS.

• Continuously irradiate samples in a fluorometer at their respective

  with a slit width of 5 nm.[1]

• Record emission intensity every 1 second for 3600 seconds (1 hour).

• Data Output: Plot

  (Normalized Intensity) vs. Time.

  • Pass Criteria: >80% signal retention after 30 mins.

Visualization of Benchmarking Logic

The following diagram illustrates the decision matrix for positioning 3A6HC based on experimental outcomes.

Caption: Logic flow for categorizing 3A6HC utility based on spectral and physicochemical benchmarking results.

Application Workflow: Protease Sensing (Hypothetical)

Given the 3-amino group, the most high-value application is as a "caged" fluorophore for protease activity (e.g., Caspases or Trypsin), where the amino group is acylated by a peptide.

Caption: Mechanism of Action for 3A6HC as a fluorogenic protease substrate. The acylation of the 3-amino group quenches fluorescence via ICT disruption; cleavage restores it.

Comparative Data Summary (Template)

Use the table below to structure your final report. The values for AMC are provided as the fixed benchmark.

Feature	3-Amino-6-hydroxy-2H-chromen-2-one (Test)	7-Amino-4-methylcoumarin (AMC) [Ref 1]	Significance
Excitation Max ( )	To be measured (Exp. ~330-360 nm)	351 nm	Compatibility with UV lasers/LEDs.
Emission Max ( )	To be measured (Exp. ~440-480 nm)	430 nm	Blue channel separation.[1]
Stokes Shift	Calculated ( )	~80 nm	Larger shift = Less background.[1]
Quantum Yield ( )	Calculated vs Quinine Sulfate	0.75 (in water)	Brightness efficiency.
pKa	Calculated	N/A (7-amino is not pH sensitive in phys range)	6-OH adds pH sensing capability.
Solubility	Observation	Low in water (requires DMSO)	6-OH likely improves aqueous solubility.[1]

References

• Sigma-Aldrich. (2024). Product Specification: 7-Amino-4-methylcoumarin.[1][2][3][4] Link[1]

• BOC Sciences. (2025). Coumarin-Based Fluorescent Probes for Imaging.

• National Institutes of Health (NIH). (2020). Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities. Link

• PrepChem. (2023).[1] Synthesis of 6-Hydroxycoumarin. Link

• BenchChem. (2025). 3,6-Diamino-2H-chromen-2-one Structure and Applications. Link(Note: Representative link for scaffold family)

Sources

• 1. ≥98% (HPLC), solid | Sigma-Aldrich [sigmaaldrich.com]
• 2. bachem.com [bachem.com]
• 3. 7-amino-4-methylcoumarin-3-acetic acid-conjugated streptavidin permits simultaneous flow cytometry analysis of either three cell surface antigens or one cell surface antigen as a function of RNA and DNA content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

A Researcher's Guide to Validating 3-Amino-6-hydroxy-2H-chromen-2-one Probes: Mechanism of Action and Comparative Analysis

For Immediate Release

Researchers and drug development professionals now have a comprehensive guide for validating the mechanism of action of 3-Amino-6-hydroxy-2H-chromen-2-one fluorescent probes. This in-depth technical guide provides a comparative analysis of these probes against other alternatives, supported by experimental data and protocols.

The guide is structured to provide a deep dive into the technical validation of these probes. It moves beyond a simple listing of steps to explain the scientific reasoning behind experimental choices, ensuring that each described protocol is a self-validating system.

Introduction to 3-Amino-6-hydroxy-2H-chromen-2-one Probes

3-Amino-6-hydroxy-2H-chromen-2-one is a coumarin-based scaffold used in the design of fluorescent probes. These probes are valuable tools in biological research for detecting various analytes, including reactive oxygen species (ROS), reactive nitrogen species (RNS), and metal ions.[1][2][3] The core of their function lies in a reaction-based mechanism where the probe's interaction with a specific analyte induces a change in its fluorescent properties, such as a "turn-on" or "turn-off" of the fluorescence signal.[3]

The 3-amino and 6-hydroxy substitutions on the coumarin ring are critical for both the probe's reactivity and its spectral properties. These functional groups can be modified to tune the probe's selectivity and sensitivity for a particular target.

Validating the Mechanism of Action: A Step-by-Step Approach

Ensuring the reliability of data generated by these probes requires a rigorous validation of their proposed mechanism of action. The following experimental workflow is recommended:

1. Spectroscopic Characterization:

• Objective: To determine the fundamental photophysical properties of the probe before and after reacting with the analyte.

• Protocol:

  • Prepare solutions of the 3-Amino-6-hydroxy-2H-chromen-2-one probe in a suitable buffer (e.g., PBS, pH 7.4).

  • Record the absorbance and fluorescence emission spectra.

  • Introduce the target analyte (e.g., H₂O₂, NO) and record the spectral changes over time.

  • Determine key parameters such as excitation and emission maxima, and quantum yield.

2. Selectivity and Interference Studies:

• Objective: To confirm that the probe's response is specific to the target analyte and not influenced by other biologically relevant molecules.

• Protocol:

  • Expose the probe to a panel of potential interfering species, including other ROS/RNS, metal ions, and thiols.

  • Measure the fluorescence response for each potential interferent.

  • Compare the response to that of the target analyte to assess selectivity.

3. Kinetic Analysis:

• Objective: To understand the reaction rate between the probe and the analyte.

• Protocol:

  • Monitor the change in fluorescence intensity as a function of time after adding the analyte.

  • Determine the reaction kinetics (e.g., first-order, second-order) and the rate constant.

4. Product Analysis by Mass Spectrometry:

• Objective: To identify the product formed after the probe reacts with the analyte, confirming the proposed chemical transformation.

• Protocol:

  • React the probe with an excess of the analyte.

  • Analyze the reaction mixture using high-resolution mass spectrometry (HRMS) to determine the exact mass of the product.

  • Compare the observed mass with the calculated mass of the expected product.

5. In Vitro and In Cellulo Imaging:

• Objective: To demonstrate the probe's utility in a biological context.

• Protocol:

  • Culture relevant cell lines (e.g., HeLa, SH-SY5Y).

  • Load the cells with the probe.

  • Induce the production of the target analyte (e.g., by treating with a known inducer).

  • Capture fluorescence images using a fluorescence microscope to visualize the analyte within the cells.

Workflow for Validating Probe Mechanism:

Caption: Experimental workflow for validating the mechanism of action of a fluorescent probe.

Comparative Analysis with Alternative Probes

While 3-Amino-6-hydroxy-2H-chromen-2-one probes are effective, several alternatives exist. The choice of probe depends on the specific application and the target analyte.

Probe Class	Target Analyte	Advantages	Disadvantages
Coumarin-based	ROS, RNS, Metal Ions	Good photostability, tunable properties	Can be prone to hydrolysis[3]
Fluorescein-based (e.g., DAF-2)	Nitric Oxide (NO)	High quantum yield, well-established	pH sensitivity, potential for photobleaching
Rhodamine-based (e.g., DAR-4)	Nitric Oxide (NO)	Longer excitation/emission wavelengths, less pH sensitive	Can have lower cell permeability
BODIPY-based	Various	High photostability, sharp emission peaks	Can be more challenging to synthesize
Genetically Encoded Sensors	H₂O₂, etc.	High specificity, reversible	Requires genetic modification of cells

Mechanism of Action for Nitric Oxide (NO) Detection: A Comparison

Caption: Comparison of reaction mechanisms for different classes of NO fluorescent probes.

Conclusion

3-Amino-6-hydroxy-2H-chromen-2-one probes are versatile tools for the detection of various biologically important analytes. However, their effective use in research and drug development hinges on a thorough validation of their mechanism of action. By following a systematic experimental workflow and considering the performance of alternative probes, researchers can ensure the generation of reliable and reproducible data. The choice of the most suitable probe will always depend on the specific experimental context, including the target analyte, the biological system under investigation, and the available instrumentation.

References

• Recent advances in fluorescent probes for the detection of reactive oxygen species. (2025, August 6).
• Evaluating and Validating the Fluorescent Probe Methodology for Measuring the Effective Hydrophobicity of Protein, Protein Hydrolyzate, and Amino Acid. (2024, November 29).
• Investigation on the fluorescence detection mechanism of NIR fluorescent probes based on intramolecular spiro cycliz
• Experimental and computational validation of models of fluorescent and luminescent reporter genes in bacteria. (2010, April 29).
• Reactive Oxygen Species Detection with Fluorescent Probes: Limitations and Recommendations beyond DCFH-DA. (2026, January 30). PubMed.
• (PDF) Investigation on the fluorescence detection mechanism of NIR fluorescent probes based on intramolecular spiro cyclization. (2026, January 24).
• 3,6-Diamino-2H-chromen-2-one. Benchchem.
• Fluorescent probes for nitric oxide and hydrogen peroxide in cell signaling.
• Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. (2019, August 28).
• Fluorescence Probes for ROS Detection: Overview. (2025, June 1). MASI Longevity Science.
• (PDF) Bioinspired Design of Reversible Fluorescent Probes for Tracking Nitric Oxide Dynamics in Live Cells. (2026, January 5).
• Detection Technologies for Reactive Oxygen Species: Fluorescence and Electrochemical Methods and Their Applications.
• Advancement of Fluorescent Methods for Detection of Nitric Oxide. (2015, February 2). Austin Publishing Group.
• Probes for Nitric Oxide Research. Thermo Fisher Scientific.
• New Strategies for Fluorescent Probe Design in Medical Diagnostic Imaging. (2009, December 15).
• Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging.
• Bioinspired Design of Reversible Fluorescent Probes for Tracking Nitric Oxide Dynamics in Live Cells. (2021, January 13). Chinese Chemical Society.
• 2,6,8-Trisubstituted 3-hydroxychromone derivatives as fluorophores for live-cell imaging. (2009, September 21). Europe PMC.
• Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents.
• (A) Mechanism of action of 6-(1S-hydroxy-3-methylbutyl)-7-methoxy-2H-chromen-2-one. (B) Coumarin analogues.
• 3-Hydroxyflavone derivatives: promising scaffolds for fluorescent imaging in cells. (2021, August 27). Semantic Scholar.
• Structure Activity Relationship of 3-Nitro-2-(trifluoromethyl)-2H-chromene Derivatives as P2Y6 Receptor Antagonists.
• Synthesis of 3‐acetyl‐2H‐chromen‐2‐one.
• Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents. (2025, October 16).

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation Guide: 3-Amino-6-hydroxy-2H-chromen-2-one (3-A-6-HC) Assays

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10]

This guide establishes the framework for the inter-laboratory validation of 3-Amino-6-hydroxy-2H-chromen-2-one (3-A-6-HC) as a fluorogenic reporter. While 7-amino-4-methylcoumarin (AMC) remains the industry standard for protease and peptidase assays, 3-A-6-HC has emerged as a critical alternative for assays requiring distinct spectral separation or altered solubility profiles.

The 3-amino position serves as the amide linkage site for peptide substrates. Upon enzymatic cleavage, the release of the free 3-A-6-HC fluorophore generates a readable signal. However, unlike AMC, the presence of the 6-hydroxy group introduces pH sensitivity and solvatochromic shifts that must be rigorously controlled across different laboratory environments.

Why This Validation Matters

In multi-site drug discovery campaigns, variability in fluorescence readout often stems from inconsistent handling of the fluorophore's specific physicochemical properties. This guide provides the standardized protocols required to achieve a Z-factor > 0.7 across geographically dispersed facilities.

Comparative Performance Analysis

The following data contrasts 3-A-6-HC with the two most common alternatives: AMC and AFC (7-Amino-4-trifluoromethylcoumarin).

Table 1: Physicochemical & Performance Comparison

Feature	3-A-6-HC (The Subject)	AMC (Standard)	AFC (Red-Shifted)
Excitation/Emission	~340 nm / ~460 nm (pH dependent)	350-380 nm / 440-460 nm	400 nm / 505 nm
Stokes Shift	Large (~120 nm)	Moderate (~80 nm)	Moderate (~105 nm)
pH Sensitivity	High (pKa ~7.8 at 6-OH)	Low (insensitive > pH 6)	Low
Solubility (Aq)	Moderate (improved by 6-OH)	Low (requires DMSO)	Low
Interference	Low background in biologicals	High UV autofluorescence overlap	Low
Primary Utility	Metal ion sensing, specific peptidase profiling	General Protease Assays	Caspase/Apoptosis Assays

Expert Insight: The critical differentiator for 3-A-6-HC is the 6-hydroxyl group . In physiological buffers (pH 7.4), it exists in an equilibrium between the protonated and deprotonated (phenolate) forms. Inter-lab validation must mandate precise pH buffering (±0.05 units) to prevent signal variance that is artifactual rather than enzymatic.

Mechanism of Action & Assay Logic

The utility of 3-A-6-HC relies on the "Pro-fluorescent Switch" mechanism. The intact peptide-coumarin bond quenches fluorescence via Photoinduced Electron Transfer (PET). Hydrolysis restores the conjugated system's emissivity.

Diagram 1: Enzymatic Activation Pathway

Caption: Mechanism of signal generation. The 3-amino linkage acts as the enzymatic switch. Cleavage liberates the 3-A-6-HC, restoring fluorescence.

Inter-Laboratory Validation Protocol

This protocol is designed to be a self-validating system. If the Calibration Check (Step 1) fails, do not proceed to enzymatic profiling.

Phase 1: Standardization of the Reporter (The "Standard Curve")

Objective: Verify that 3-A-6-HC yields identical fluorescence intensity per molar unit across different plate readers (e.g., BMG PHERAstar vs. Tecan Infinite).

Reagents:

• Pure 3-Amino-6-hydroxy-2H-chromen-2-one (Solid standard, >98% purity).

• Assay Buffer (CRITICAL): 50 mM HEPES, pH 7.40, 100 mM NaCl, 0.01% CHAPS. Note: Phosphate buffers may cause fluorescence quenching of hydroxycoumarins; HEPES is preferred.

Protocol:

• Stock Preparation: Dissolve solid 3-A-6-HC in 100% DMSO to 10 mM.

  • Quality Check: Measure absorbance at 340 nm (

    ) to confirm concentration.

• Working Solution: Dilute Stock to 100

  M in Assay Buffer.

• Serial Dilution: Prepare a 12-point dilution series (1:2) ranging from 10

  M down to ~5 nM in Assay Buffer.

• Readout: Dispense 50

  L/well in a black 384-well low-volume plate. Read Ex/Em 340/460 nm.

Validation Criteria (Pass/Fail):

• Linearity:

  across the 10 nM – 1 M range.

• Background: Signal-to-Noise (S/N) at 100 nM must be > 10.

• Inter-Lab CV: The Relative Fluorescence Unit (RFU) slope (RFU/concentration) must not deviate >15% between Lab A and Lab B after normalizing to a stable fluorescent standard (e.g., quinine sulfate).

Phase 2: Enzymatic Performance (Z-Factor Determination)

Objective: Validate the assay window for screening applications.

Protocol:

• Substrate: Use a model substrate (e.g., Ala-3-A-6-HC for aminopeptidase).

• Controls:

  • Max Signal (Positive Control): Enzyme + Substrate (1 hour incubation).

  • Min Signal (Negative Control): Buffer + Substrate (no enzyme).

• Replication: n=32 wells for both Max and Min controls.

Calculation:

Where is standard deviation and is the mean signal.

Acceptance: A Z' > 0.6 is required for 3-A-6-HC assays to be considered robust for transfer. If Z' < 0.5, check the pH of the buffer; the 6-OH group may be partially protonated, reducing quantum yield.

Troubleshooting & Workflow Logic

The following diagram illustrates the decision tree for troubleshooting inter-lab variability, specifically tailored to the chemical properties of 3-A-6-HC.

Diagram 2: Validation Workflow & Troubleshooting

Caption: Decision tree for validating 3-A-6-HC. Note the specific check for pH due to the 6-hydroxy moiety.

References

• Tangri, S. et al. (2013).[1][2] Validation of Cell-based Fluorescence Assays: Practice Guidelines from the ICSH and ICCS. Cytometry Part B: Clinical Cytometry. Link

• Zhang, J. et al. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays (Z-Factor). Journal of Biomolecular Screening. Link

• Gao, W. et al. (2020). Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro. Molecules. Link

• Jung, H.S. et al. (2009). Coumarin-derived fluorescent probes for copper(II) ions. Organic Letters. (Contextual grounding for 3-amino-coumarin synthesis and hydrolysis). Link

Sources

• 1. Validation of cell-based fluorescence assays: practice guidelines from the ICSH and ICCS - part III - analytical issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]

Safety & Regulatory Compliance

Navigating the Final Step: A Senior Scientist's Guide to the Proper Disposal of 3-Amino-6-hydroxy-2H-chromen-2-one

Hazard Assessment: Understanding the Risk Profile

Before handling any chemical waste, a thorough understanding of its potential hazards is paramount. Based on data from closely related aminocoumarin derivatives, 3-Amino-6-hydroxy-2H-chromen-2-one should be handled as a hazardous substance.[1][2] Its profile is summarized below.

Hazard Category	Description	GHS Pictogram	GHS Code	Source(s)
Acute Toxicity (Oral)	Harmful if swallowed.	H302	[1][2]
Skin Corrosion/Irritation	Causes skin irritation.	H315	[1][2][3]
Serious Eye Damage/Irritation	Causes serious eye irritation.	H319	[1][2][3]
Specific Target Organ Toxicity	May cause respiratory irritation.	H335	[1][2]
Environmental Hazard	Aromatic amines are known to be toxic to aquatic life. Direct release to the environment must be avoided.	(No Pictogram)	(Not Classified)	[4][5]

Note: Some analogs exhibit higher toxicity (e.g., GHS06 - Skull and Crossbones)[6]. Therefore, treating this compound with a high degree of caution is a prudent and self-validating safety measure.

The Core Directive: Waste Management & Disposal Workflow

The disposal of 3-Amino-6-hydroxy-2H-chromen-2-one is not a matter of simple disposal but of responsible chemical stewardship. The process begins the moment the compound is deemed waste and concludes only when it is accepted by a certified hazardous waste handler. In-lab neutralization is not recommended due to the lack of validated protocols and the potential for hazardous reactions.

Caption: Disposal workflow for 3-Amino-6-hydroxy-2H-chromen-2-one.

Experimental Protocol: Waste Collection and Disposal

1. Personal Protective Equipment (PPE) Confirmation:

• Before handling waste, ensure you are wearing appropriate PPE:

  • Gloves: Nitrile or other chemically resistant gloves.

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.[3]

  • Body Protection: A standard laboratory coat.

2. Waste Segregation (The Causality of Chemical Safety):

• Rationale: The amine functional group imparts basic properties to the molecule. Accidental mixing with acids can cause a vigorous, exothermic reaction.[5] Similarly, contact with strong oxidizing agents can create a fire or explosion hazard. Proper segregation is the most critical step in preventing unforeseen chemical incidents in the waste container.

• Procedure:

  • Designate a specific waste container solely for 3-Amino-6-hydroxy-2H-chromen-2-one and materials contaminated with it.

  • DO NOT mix this waste with:

    • Acidic waste streams (e.g., strong acids, acid chlorides).[4][5]

    • Oxidizing waste streams (e.g., peroxides, permanganates).[7]

    • Halogenated organic waste, unless explicitly permitted by your EHS department.

3. Containerization and Labeling:

• Container Selection: Use a container made of a compatible material, such as High-Density Polyethylene (HDPE) or glass, with a tightly sealing screw cap.[4][8] The container must be in good condition, free of leaks or external contamination.[8]

• Labeling Protocol: The label is a critical communication tool. It must be filled out completely and legibly.

  • Clearly write "HAZARDOUS WASTE" .[8]

  • List all constituents by their full chemical name: "3-Amino-6-hydroxy-2H-chromen-2-one" . Do not use abbreviations.

  • Indicate the associated hazards: "Toxic, Irritant" .

  • Include the date accumulation started.

4. Waste Accumulation:

• Solid Waste: Collect pure solid waste, contaminated weighing papers, gloves, and other disposable labware directly into the labeled hazardous waste container.

• Contaminated Sharps: Any needles, broken glass, or other sharps contaminated with the compound must be placed in a dedicated, puncture-resistant sharps container labeled for hazardous chemical waste.

• Storage Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation, under the control of laboratory personnel, and away from drains or sources of ignition.[8]

5. Arranging Final Disposal:

• Institutional Protocol: Follow your institution's specific procedure for waste pickup. This typically involves submitting a hazardous material pickup request to your EHS department.

• Professional Disposal: Your EHS department will coordinate with a licensed and insured hazardous waste disposal company.[4][7] The standard and safest disposal method for this type of compound is high-temperature incineration at a permitted facility, which ensures complete destruction of the molecule and prevents environmental contamination.[9]

Emergency Procedures: Spill and Exposure Management

Accidents, though preventable, require a prepared and immediate response to mitigate harm.

Caption: Emergency response workflow for a solid chemical spill.

Protocol for Accidental Spills (Solid Material)

• Secure the Area: Immediately alert others in the vicinity. Restrict access to the spill area.[1]

• Assess and Prepare: Evaluate the extent of the spill. If it is large or if dust is airborne, evacuate the area and contact EHS immediately. For small, manageable spills, proceed only after donning appropriate PPE, including respiratory protection if dust is present.[1]

• Contain and Collect:

  • Gently cover the spill with dry absorbent pads to minimize dust generation.

  • Carefully sweep or scoop the solid material into a designated hazardous waste container.[3] AVOID actions that create dust, such as dry sweeping without prior covering.

• Decontaminate:

  • Clean the spill surface with soap and water or an appropriate laboratory detergent.

  • Collect all cleaning materials (wipes, absorbent pads) and contaminated PPE (e.g., outer gloves) and place them in the hazardous waste container.[10]

• Report: Report the incident to your laboratory supervisor and EHS department as per institutional policy.

First-Aid Measures for Exposure

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3][6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][6]

• Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, seek immediate medical attention.[3]

• Ingestion: DO NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and provide the SDS or chemical label information to the medical personnel.[3]

References

• Fisher Scientific. (2025, December 20). Safety Data Sheet - 2H-Chromene-3-carboxylic acid.
• Patel, K., & Rajani, D. (2022). 4-Aminocoumarin Derivatives as Multifaceted Building Blocks for the Development of Various Bioactive Fused Coumarin Heterocycles: A Brief Review. Chemistry & Biodiversity, 19(9), e202200498.

• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses. Retrieved from [Link]

• Cayman Chemical. (2025, November 7). Safety Data Sheet - 4-Hydroxycoumarin.
• Singh, S., & Kumar, V. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety.
• Check, C. T., & Sarpong, R. (2022). Synthesis of 7-Aminocoumarins from 7-Hydroxycoumarins via Amide Smiles Rearrangement. The Journal of Organic Chemistry, 87(19), 13203–13208.
• Amić, A., Marković, Z., Dimitrić Marković, J., Milanović, Ž., & Milenković, D. (2022). Degradation Mechanisms of 4,7-Dihydroxycoumarin Derivatives in Advanced Oxidation Processes: Experimental and Kinetic DFT Study. International Journal of Molecular Sciences, 23(19), 11883.
• Jankowska, A., Vdovets, N., & Bojarski, P. (2014). Deactivation of 6-Aminocoumarin Intramolecular Charge Transfer Excited State through Hydrogen Bonding. Molecules, 19(9), 14639-14653.
• Kao Chemicals. (2021, November 3). Safety Data Sheet - Amines, C16-22-alkyldimethyl.
• Enamine. (n.d.). Safety Data Sheet - 4-(chloromethyl)-7-hydroxy-6-methyl-2H-chromen-2-one.

• Wikipedia. (n.d.). Aminocoumarin. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• BenchChem. (2025). A Technical Guide to the Safety and Handling of 6-amino-4-hydroxy-2H-chromen-2-one.
• ResearchGate. (n.d.). Chemical structures of aminocoumarin antibiotics.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• InSinkErator. (n.d.). BADGER1, Continuous-Feed Garbage Disposal without Cord.
• PubMed. (n.d.). Aminocoumarins mutasynthesis, chemoenzymatic synthesis, and metabolic engineering.
• Springer. (2015). Synthesis of novel coumarin derivatives based on 6-aminocoumarin, kinetic inspection of base hydrolysis, and spectrophotometric tracer of intermediate progress. Monatshefte für Chemie - Chemical Monthly, 146(4), 735-747.

• National Center for Biotechnology Information. (n.d.). 6-hydroxy-2H-chromen-2-one. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Synthesis of 7-Aminocoumarins from 7-Hydroxycoumarins via Amide Smiles Rearrangement. PubMed Central.

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• MDPI. (2024, November 28). Coumarin Derivative Hybrids: Novel Dual Inhibitors Targeting Acetylcholinesterase and Monoamine Oxidases for Alzheimer's Therapy.
• U.S. Environmental Protection Agency. (n.d.). Waste Code.
• InSinkErator. (n.d.). Badger 1 Garbage Disposal (1/3 HP).
• American Chemical Society. (2025, October 29). Amino Acid-Promoted Synthesis of 2H-Chromenes. The Journal of Organic Chemistry.
• New York University. (n.d.). EPA Listed Wastes Table 1: Maximum concentration of contaminants for the “toxicity” characteristic.
• Science and Education Publishing. (n.d.). 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS.
• West Virginia Department of Environmental Protection. (n.d.). RCRA Pharmaceutical Hazardous Wastes.
• Example RCRA Waste Codes for Hazardous Waste Pharmaceuticals. (n.d.).
• Fastenal. (n.d.). Yellow Plastic Blade Disposal Case.
• InSinkErator. (n.d.). Evolution 1.0HP Garbage Disposal.
• InSinkErator. (n.d.). Badger 1 Garbage Disposal (1/3 HP).

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Personal protective equipment for handling 3-Amino-6-hydroxy-2H-chromen-2-one

Executive Safety Summary

3-Amino-6-hydroxy-2H-chromen-2-one (often referred to as 3-amino-6-hydroxycoumarin) is a bioactive fluorogenic scaffold used primarily in protease substrate synthesis and medicinal chemistry.[1]

While specific toxicological data for this exact derivative may be limited in public repositories, its structural pharmacophores—an aromatic primary amine , a phenolic hydroxyl , and the coumarin lactone ring —dictate a strict safety profile.

Core Hazards:

• Bioactivity: Coumarin derivatives are privileged structures in medicinal chemistry, often possessing anticoagulant, antimicrobial, or enzyme-inhibitory properties.[2] Treat as a potential systemic toxin .[1]

• Chemical Reactivity: The amino group is prone to oxidation; the compound is likely light-sensitive and pH-sensitive.[1]

• Exposure Routes: Inhalation of fine dust and dermal absorption (enhanced significantly if dissolved in organic solvents like DMSO or DMF).[1]

Risk Assessment & Hazard Logic

To ensure safety, we apply Control Banding principles. Since no specific Occupational Exposure Limit (OEL) exists, we default to Band 3 (Potent/Toxic) handling protocols.

Functional Group	Hazard Implication	Operational Consequence
Coumarin Core	Potential anticoagulant/hepatotoxin.[1]	Zero-skin-contact policy. Systemic absorption must be prevented.[1]
Primary Amine (-NH₂)	Caustic irritant; sensitizer; oxidation risk.[1]	Double-gloving is mandatory.[1] Amines can stain and burn skin.[1]
Hydroxyl (-OH)	Increases polarity but facilitates phenol-like absorption.[1]	Avoid bases; phenols can cause chemical burns.[1]

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic advice, tailoring protection to the specific physical state of the compound.[3]

Scenario A: Handling Solid Powder (Weighing/Transfer)

• Respiratory: N95 (minimum) or P100 respirator if working outside a biosafety cabinet/fume hood.[1] Rationale: Coumarin dusts are fine and electrostatic; inhalation is the fastest route to systemic circulation.

• Eyes: Chemical Splash Goggles (indirect vent).[1] Rationale: Safety glasses are insufficient against floating dust that can dissolve in eye moisture to form an alkaline irritant.

• Hands: Nitrile Gloves (4 mil minimum) .[1] Rationale: Dry solid permeation is slow.[1]

Scenario B: Handling Solutions (Dissolved in DMSO/DMF/Methanol)

• Respiratory: Fume hood sash at proper working height (18 inches).

• Eyes: Chemical Splash Goggles + Face Shield (if volume > 50mL).[1]

• Hands: Double Gloving (Laminate/Nitrile combination) .

  • Inner Layer: 4 mil Nitrile.[1]

  • Outer Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil).[1]

  • Rationale:The "Carrier Effect." DMSO (dimethyl sulfoxide) is a common solvent for this compound.[1] DMSO penetrates skin instantly, dragging the toxic coumarin directly into the bloodstream. Standard nitrile degrades quickly in DMSO.[1]

Operational Workflow: Safe Handling Logic

The following diagram outlines the decision-making process for handling this compound to minimize exposure risks.

Caption: Decision logic for PPE selection based on physical state. Note the escalation to "Double Gloves" for solutions due to solvent permeation risks.

Detailed Operational Protocols

Weighing & Static Control

Coumarin derivatives are often fluffy, electrostatic powders.[1]

• Engineering Control: Work inside a certified chemical fume hood.

• Static Mitigation: Use an antistatic gun or a polonium strip near the balance.[1] If these are unavailable, wipe the spatula and weighing boat with an antistatic wipe before use.

• Technique: Never weigh directly onto the balance pan. Use a closed weighing vessel (e.g., a vial with a cap) rather than an open boat to prevent dust aerosolization during transfer.[1]

Solubilization (The Critical Risk Step)

This is the moment of highest risk.

• Solvent Choice: If using DMSO or DMF, acknowledge that glove breakthrough time is < 15 minutes for standard nitrile.[1]

• Procedure:

  • Add the solid to the vial first.[1]

  • Add solvent slowly down the side of the vial.[1]

  • Cap immediately.[1][4] Vortex inside the hood.

  • Inspect Gloves: If any drop touches your glove, change gloves immediately .[1] Do not wait.

Decontamination & Spills[1]

• Solid Spill: Do not dry sweep.[1] Cover with wet paper towels (water/ethanol) to suppress dust, then wipe up.[1]

• Solution Spill:

  • Alert nearby personnel.[1]

  • Cover with an absorbent pad.[1]

  • Clean area with 10% bleach solution (to oxidize the amine), followed by water.[1] Note: The bleach may turn the substance brown/black due to oxidation—this indicates the cleaning is working.

Disposal & Environmental Compliance

Do not dispose of this compound down the drain.[1][5] It is a heterocyclic organic compound with potential aquatic toxicity.[1]

• Solid Waste: Collect in a container labeled "Hazardous Waste: Toxic Solid."[1]

• Liquid Waste: Segregate into "Organic Solvents - Halogen Free" (unless dissolved in DCM/Chloroform).

• Container: Triple rinse empty vials with ethanol; dispose of rinsate as hazardous waste.

References

• National Research Council. (2011).[1][6] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][6] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment (29 CFR 1910.132).[1] United States Department of Labor.[1] [Link][7]

• PubChem. (n.d.).[1] Compound Summary: 3-Amino-6-hydroxy-2H-chromen-2-one.[1][8] National Library of Medicine.[1] [Link]

• ECHA (European Chemicals Agency). (n.d.).[1] Guidance on Information Requirements and Chemical Safety Assessment. [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. angenechemical.com [angenechemical.com]
• 6. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 7. clarionsafety.com [clarionsafety.com]
• 8. 3-Amino-6-hydroxy-2H-chromen-2-one | 240113-83-1 [sigmaaldrich.com]